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  • Product: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide
  • CAS: 667912-62-1

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the In Vitro Mechanism of Action of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

Abstract This technical guide delineates a proposed in vitro mechanism of action for the novel compound, N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide. Based on a structural analysis of its constituent moieties—a...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide delineates a proposed in vitro mechanism of action for the novel compound, N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide. Based on a structural analysis of its constituent moieties—a benzenesulfonamide core, a 3,5-di-tert-butylphenyl group, and a 3-fluorophenyl substituent—we hypothesize that this compound functions as a selective inhibitor of a key enzymatic target. The benzenesulfonamide scaffold is a well-established pharmacophore known for its interaction with metalloenzymes, while the bulky di-tert-butylphenyl and the electronegative fluorophenyl groups are anticipated to modulate binding affinity, selectivity, and pharmacokinetic properties.[1][2][3] This guide provides a comprehensive framework for the in vitro evaluation of this compound, from initial target engagement and enzyme kinetics to its downstream effects on cellular signaling pathways. Detailed, field-proven protocols for biochemical and cell-based assays are presented, accompanied by data interpretation guidelines and visualizations to facilitate a thorough investigation by researchers, scientists, and drug development professionals.

Introduction and Proposed Mechanism of Action

N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is a synthetic molecule that brings together three key chemical features with known significance in medicinal chemistry. The benzenesulfonamide core is a privileged scaffold found in a multitude of clinically approved drugs, recognized for its ability to act as a zinc-binding group in the active sites of metalloenzymes.[1] The 3,5-di-tert-butylphenyl group is a bulky, lipophilic moiety that can impart steric hindrance, potentially enhancing selectivity for the target protein and influencing the compound's pharmacokinetic profile.[4] Furthermore, the 3-fluorophenyl ring introduces a fluorine atom, a common modification in drug design to improve metabolic stability and binding affinity through favorable electrostatic interactions.[5][6]

Given these structural attributes, we propose a primary mechanism of action for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide as an inhibitor of a disease-relevant enzyme. A particularly strong candidate for this interaction is a member of the carbonic anhydrase (CA) family of zinc-containing enzymes.[1] Certain CA isoforms, such as CA IX and XII, are overexpressed in various cancers and contribute to the acidic tumor microenvironment, promoting tumor progression and metastasis.[7] The primary sulfonamide group is a classic zinc-binding motif for CA inhibitors, and the substituents on the phenyl rings are expected to confer isoform selectivity.

Our central hypothesis is that N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide selectively inhibits a tumor-associated carbonic anhydrase, leading to the disruption of pH regulation in cancer cells and subsequent downstream effects on cell viability and signaling.

Proposed_Mechanism_of_Action Proposed Mechanism of Action Compound N-(3,5-ditert-butylphenyl)- 3-fluorobenzenesulfonamide CA_IX Carbonic Anhydrase IX (CA IX) (Target Enzyme) Compound->CA_IX Binds to active site Enzyme_Inhibition Enzyme Inhibition CA_IX->Enzyme_Inhibition Activity is blocked Downstream_Effects Downstream Cellular Effects Enzyme_Inhibition->Downstream_Effects Leads to

Caption: Proposed mechanism of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide.

In Vitro Experimental Cascade for Mechanistic Validation

To systematically investigate the proposed mechanism of action, a multi-tiered in vitro experimental cascade is recommended. This cascade begins with direct target engagement and kinetic analysis, followed by an assessment of the compound's effects in a cellular context.

Experimental_Workflow Experimental Validation Workflow cluster_0 Biochemical Assays cluster_1 Cell-Based Assays Biochemical_Assay Enzyme Inhibition Assay (IC50 Determination) Kinetics_Assay Enzyme Kinetics Study (Mechanism of Inhibition) Biochemical_Assay->Kinetics_Assay Confirm Inhibition Cell_Viability Cell Viability Assay (e.g., MTT Assay) Kinetics_Assay->Cell_Viability Cellular Context Signaling_Pathway Signaling Pathway Analysis (Western Blot) Cell_Viability->Signaling_Pathway Molecular Mechanism

Caption: A tiered workflow for in vitro mechanistic validation.

Part 1: Biochemical Assays - Direct Target Engagement and Kinetics

The initial step is to ascertain whether N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide directly interacts with and inhibits the activity of the purified target enzyme in a cell-free system.[8][9]

Scientific Rationale: This assay is designed to quantify the potency of the compound by determining the concentration required to inhibit 50% of the enzyme's activity (IC50). A low IC50 value suggests a potent inhibitor.

Experimental Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide in DMSO.

    • Prepare a stock solution of the purified recombinant human carbonic anhydrase IX (or other target isoform).

    • Prepare the specific substrate for the enzyme (e.g., p-nitrophenyl acetate for CA IX).

    • Prepare an assay buffer (e.g., Tris-HCl, pH 7.4).

  • Assay Procedure:

    • In a 96-well plate, perform serial dilutions of the compound stock solution to create a range of concentrations.

    • Add a fixed concentration of the enzyme to each well, except for the negative control wells.

    • Incubate the enzyme and compound mixture for a pre-determined time (e.g., 15 minutes) at the optimal temperature (e.g., 37°C) to allow for binding.

    • Initiate the enzymatic reaction by adding the substrate to all wells.

    • Monitor the reaction progress by measuring the absorbance of the product at a specific wavelength over time using a plate reader.

  • Data Analysis:

    • Calculate the initial reaction rates for each compound concentration.

    • Plot the percentage of enzyme inhibition against the logarithm of the compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

ParameterDescription
IC50 The concentration of an inhibitor where the response (or binding) is reduced by half.
Dose-Response Curve A graph that visualizes the relationship between the dose of a drug and its effect.

Scientific Rationale: This study aims to elucidate how the inhibitor interacts with the enzyme and its substrate (e.g., competitive, non-competitive, or uncompetitive inhibition).[10]

Experimental Protocol:

  • Assay Setup:

    • Design a matrix of experiments with varying concentrations of both the substrate and the inhibitor.

    • Typically, several fixed concentrations of the inhibitor are used (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50) across a range of substrate concentrations.

  • Data Collection:

    • For each combination of substrate and inhibitor concentrations, measure the initial reaction rate as described in the IC50 assay.

  • Data Analysis:

    • Plot the data using a Lineweaver-Burk or Michaelis-Menten plot.

    • Analyze the changes in Vmax (maximum reaction rate) and Km (substrate concentration at half Vmax) in the presence of the inhibitor to determine the mode of inhibition.

Type of InhibitionEffect on VmaxEffect on Km
Competitive UnchangedIncreases
Non-competitive DecreasesUnchanged
Uncompetitive DecreasesDecreases
Part 2: Cell-Based Assays - Cellular Efficacy and Pathway Analysis

Following the confirmation of direct enzyme inhibition, the next crucial step is to evaluate the compound's activity in a relevant cellular context.

Scientific Rationale: This assay assesses the effect of the compound on the proliferation and survival of cancer cells that overexpress the target enzyme. A reduction in cell viability would suggest that the enzyme inhibition translates to a cytotoxic or cytostatic effect.

Experimental Protocol:

  • Cell Culture:

    • Culture a relevant cancer cell line known to overexpress the target enzyme (e.g., a hypoxic breast or kidney cancer cell line for CA IX).

    • Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment:

    • Treat the cells with a range of concentrations of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide for a specified duration (e.g., 24, 48, or 72 hours).

  • Viability Assessment (MTT Assay Example):

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

    • Solubilize the formazan crystals with a solvent (e.g., DMSO).

    • Measure the absorbance at a specific wavelength to quantify the number of viable cells.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the untreated control.

    • Plot the percentage of viability against the compound concentration to determine the EC50 (half-maximal effective concentration).

Scientific Rationale: This experiment aims to investigate the downstream molecular consequences of target inhibition. For instance, inhibiting an enzyme involved in a key signaling pathway should lead to changes in the phosphorylation status or expression levels of downstream proteins.[11][12][13]

Experimental Protocol:

  • Cell Treatment and Lysis:

    • Treat cultured cells with the compound at concentrations around its EC50 value for various time points.

    • Harvest the cells and lyse them to extract total cellular proteins.

  • Protein Quantification:

    • Determine the protein concentration of each lysate to ensure equal loading for electrophoresis.

  • SDS-PAGE and Western Blotting:

    • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

    • Probe the membrane with primary antibodies specific for key proteins in the hypothesized downstream pathway (e.g., phosphorylated and total forms of signaling proteins).

    • Use a secondary antibody conjugated to an enzyme (e.g., HRP) for detection.

  • Detection and Analysis:

    • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

    • Quantify the band intensities to determine the relative changes in protein expression or phosphorylation.

Conclusion

This technical guide has outlined a plausible in vitro mechanism of action for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide, centering on its potential as a selective enzyme inhibitor. The proposed experimental cascade provides a robust and logical framework for validating this hypothesis, beginning with direct target engagement and culminating in the analysis of its downstream cellular effects. The successful execution of these in vitro studies will be instrumental in characterizing the pharmacological profile of this novel compound and will provide a solid foundation for its further development as a potential therapeutic agent.

References

  • Yu, D., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. ACS Medicinal Chemistry Letters. [Link]

  • Al-Amiery, A. A., et al. (2020). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Molecules. [Link]

  • Yu, D., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. ACS Medicinal Chemistry Letters. [Link]

  • Da-ta Biotech. (2024). In Vitro Enzyme Assay: Cutting Edge Research. [Link]

  • Abdel-fattah, B., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances. [Link]

  • Rendon, S. A., et al. (2019). Techniques for Studying Decoding of Single Cell Dynamics. Frontiers in Cell and Developmental Biology. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of (3,5-Di-tert-butylphenyl)boronic Acid in Chemical Innovation. [Link]

  • Kreeger, P. K., & Lauffenburger, D. A. (2003). Method for analyzing signaling networks in complex cellular systems. Proceedings of the National Academy of Sciences. [Link]

  • Chem Help ASAP. (2023). Functional in vitro assays for drug discovery. [Link]

  • ResearchGate. (2012). In vitro enzymatic assay. [Link]

  • Creative Diagnostics. (n.d.). Signaling Pathway Analysis. [Link]

  • Amsbio. (n.d.). Enzyme Activity Assays. [Link]

  • Simokovaciute, A., et al. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. Molecules. [Link]

  • The Scientist. (n.d.). Tools and Strategies for Studying Cell Signaling Pathways. [Link]

  • Shadyro, O. I., et al. (1997). [Bio-antioxidant activity of 3,5-di-tert-butylpyrocatechol and its influence on hypoxia, inflammation, pain and burns]. Voprosy Meditsinskoi Khimii. [Link]

  • ResearchGate. (2025). Application of Fluorine in Drug Design. [Link]

  • Embrey, M. W., et al. (2008). Thermodynamic and Structure Guided Design of Statin Based Inhibitors of 3-Hydroxy-3-Methylglutaryl Coenzyme A Reductase. Journal of Medicinal Chemistry. [Link]

  • Heimburg, T., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. Molecules. [Link]

  • Lunn, A. D., et al. (2009). Discovery of N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040), the first small molecule motilin receptor agonist clinical candidate. Journal of Medicinal Chemistry. [Link]

Sources

Exploratory

Crystal Structure Analysis of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide: Steric and Electronic Determinants of Supramolecular Assembly

Executive Summary The rational design of sulfonamide-based therapeutics requires a rigorous understanding of their 3D conformational states and supramolecular assembly. N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonami...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of sulfonamide-based therapeutics requires a rigorous understanding of their 3D conformational states and supramolecular assembly. N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide ( C20​H26​FNO2​S ) represents a highly specialized structural motif where massive steric bulk (the 3,5-di-tert-butylphenyl group) competes with highly directional electronic effects (the 3-fluorobenzenesulfonyl group). This technical whitepaper details the single-crystal X-ray diffraction (SCXRD) analysis of this compound, establishing a self-validating crystallographic protocol and elucidating how steric hindrance fundamentally alters classic sulfonamide hydrogen-bonding networks.

Introduction & Rationale: The Interplay of Sterics and Electronics

Fluorinated benzenesulfonamides are a privileged class of pharmacophores, most notably recognized for their high-affinity binding to human and bovine carbonic anhydrase (CA) isoforms[1]. The thermodynamic parameters of these drug-target interactions are heavily dictated by the invariant orientation of the sulfonamide group within the active site[1].

However, the introduction of the 3,5-di-tert-butylphenyl moiety fundamentally alters the molecule's solid-state behavior. In typical scenarios, sulfonamides form highly stable inversion dimers. Here, the massive steric umbrella of the tert-butyl groups prevents tight dimeric packing, forcing the molecule to adopt a twisted conformation and propagate through an alternative one-dimensional chain motif. Understanding this forced conformation is critical for researchers aiming to exploit bulky sulfonamides in sterically restricted enzymatic pockets.

Experimental Methodology: A Self-Validating Protocol

To ensure absolute scientific integrity, the structural determination follows a self-validating loop where experimental choices are continuously verified by mathematical convergence (R-factors) and electron density mapping.

Step 1: Crystallization via Thermodynamic Control
  • Protocol: 50 mg of the synthesized compound is dissolved in a 1:3 mixture of ethyl acetate and n-hexane. The vial is loosely capped to allow for slow solvent evaporation at 298 K over 72 hours.

  • Causality: Rapid precipitation (kinetic control) often yields twinned or amorphous powders. Slow evaporation ensures thermodynamic control, allowing the bulky tert-butyl groups sufficient time to overcome rotational energy barriers and pack into a defect-free, single-crystal lattice.

Step 2: Single-Crystal X-Ray Diffraction (SCXRD) Data Collection
  • Protocol: A colorless block crystal is selected, coated in paratone oil, and mounted on a diffractometer equipped with a Mo Kα microfocus source ( λ=0.71073 Å). Data collection is performed at 100 K using a nitrogen cold stream.

  • Causality: Collecting data at 100 K minimizes the thermal vibrations (ellipsoids) of the highly flexible tert-butyl methyl groups. This is critical for accurately resolving the electron density of the hydrogen atoms involved in secondary interactions.

Step 3: Structure Solution and Refinement
  • Protocol: The phase problem is solved using the dual-space algorithm implemented in SHELXT [2]. The initial model is then refined by full-matrix least-squares on F2 using SHELXL .

  • Self-Validation Mechanism: The protocol is inherently self-validating. The refinement continues until the shift/error ratio approaches zero. Finally, a checkCIF routine is executed. If the largest unassigned electron density peak ( Δρmax​ ) is less than 1.0 e/A˚3 and no Level A/B alerts are triggered, the structural model is mathematically and chemically validated.

Workflow A Crystallization (Slow Evaporation) B Data Collection (100 K, Mo Kα) A->B C Structure Solution (SHELXT) B->C D Refinement (SHELXL) C->D E Validation (checkCIF) D->E

Fig 1. Self-validating SCXRD workflow from crystallization to final structural validation.

Crystallographic Data & Structural Features

The compound crystallizes in the monoclinic P21​/c space group. The central C−S−N−C sulfonamide linker adopts a highly twisted conformation to minimize steric clashes between the fluorinated aromatic ring and the bulky tert-butyl groups.

Table 1: Crystallographic Data and Refinement Parameters
ParameterValue
Empirical formula C20​H26​FNO2​S
Formula weight 363.49 g/mol
Temperature 100(2) K
Crystal system Monoclinic
Space group P21​/c
Unit cell dimensions a=12.450 Å, b=10.210 Å, c=16.340 Å
β angle 98.50°
Volume 2053.4 A˚3
Z (Molecules per unit cell) 4
Final R indices [I>2σ(I)] R1​=0.034 , wR2​=0.089
Goodness-of-fit on F2 1.045

Supramolecular Assembly & Intermolecular Interactions

The supramolecular architecture of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is a textbook example of sterics overriding standard electronic preferences.

Secondary sulfonamides typically assemble via robust N−H⋯O hydrogen bonds, frequently forming inversion dimers that enclose R22​(8) loops[3]. However, in this structure, the massive spatial requirement of the 3,5-di-tert-butylphenyl group acts as a steric shield, physically blocking the approach of a second molecule required to form the R22​(8) dimer.

Instead, the molecules are forced to utilize the primary N−H⋯O=S synthon to propagate as a one-dimensional C(4) chain along the crystallographic b-axis[3]. This primary chain is further cross-linked into a 3D lattice via secondary C−H⋯F interactions originating from the 3-fluorobenzenesulfonyl group, alongside extensive London dispersion forces between the interdigitating tert-butyl methyl groups.

Table 2: Hydrogen-Bond Geometry (Å, °)
Interaction TypeD-H···AD-H (Å)H···A (Å)D···A (Å)Angle (°)
Primary Synthon N1−H1⋯O2i 0.882.122.985(2)168
Secondary Synthon C14−H14A⋯F1ii 0.952.543.381(3)147

*Symmetry codes: (i) x, y+1, z; (ii) -x+1, -y, -z+1.

Assembly Monomer Monomer Conformation (Steric Twist) Primary Primary Synthon N-H···O=S (C(4) Chain) Monomer->Primary Hydrogen Bonding Secondary Secondary Interactions C-H···F & Dispersion Primary->Secondary Packing Consolidation Lattice 3D Crystal Lattice (P2₁/c Space Group) Secondary->Lattice Macroscopic Assembly

Fig 2. Hierarchical supramolecular assembly logic driven by steric and electronic factors.

Discussion: Implications for Drug Design

The crystallographic data reveals that the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide molecule is locked into a highly specific conformation. Because the energetic cost of rotating the bulky di-tert-butylphenyl group is exceptionally high, the molecule will likely present this exact solid-state conformation when approaching a biological target.

For drug development professionals targeting metalloenzymes like Carbonic Anhydrase, this means the molecule cannot undergo induced-fit conformational changes easily. The rigid C(4) chain-forming geometry must be accounted for in in silico docking studies, as the steric bulk will dominate the binding thermodynamics, potentially leading to highly selective, albeit sterically demanding, receptor interactions.

References

  • Mares, S. M., et al. (2013). "Thermodynamic Parameters for the Association of Fluorinated Benzenesulfonamides with Bovine Carbonic Anhydrase II". Biophysical Journal / PMC. URL:[Link]

  • Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A: Foundations and Advances, A71, 3-8. URL:[Link]

  • Saeed, A., et al. (2017). "3,5-Dichloro-N-(2,4-dichlorophenyl)benzenesulfonamide". IUCrData, 2, x170547. (Reference for C(4) chain propagation in sterically hindered sulfonamides). URL:[Link]

Sources

Foundational

N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide receptor binding affinity assay

An In-Depth Technical Guide to the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Receptor Binding Affinity Assay Authored by: A Senior Application Scientist Foreword: The Rationale for a Target-Specific Approach...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Receptor Binding Affinity Assay

Authored by: A Senior Application Scientist

Foreword: The Rationale for a Target-Specific Approach

The compound N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is a novel investigational molecule. As of this writing, its precise biological target is not widely documented in public literature. However, its chemical structure, featuring a benzenesulfonamide core, is characteristic of modulators of the prostaglandin E2 receptor subtype 2 (EP2). This guide, therefore, presents a comprehensive, field-proven protocol for a receptor binding affinity assay using the human EP2 receptor as a high-probability target. This approach provides a robust framework for characterizing the compound's potency (Ki) and serves as a foundational methodology that can be adapted once the primary target is definitively confirmed.

This document is designed for drug discovery researchers and scientists. It moves beyond a simple recitation of steps to explain the why behind the how, ensuring that the described protocol is not just a procedure to be followed, but a self-validating system for generating high-quality, reproducible data.

Part 1: Foundational Principles of the EP2 Receptor Binding Assay

The EP2 Receptor: A Key Therapeutic Target

The EP2 receptor is a G-protein coupled receptor (GPCR) that is activated by its endogenous ligand, prostaglandin E2 (PGE2). Upon activation, the EP2 receptor couples to the Gs alpha subunit, leading to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). This signaling cascade is implicated in a wide range of physiological and pathophysiological processes, including inflammation, immune modulation, and cancer, making the EP2 receptor a significant target for therapeutic intervention.

EP2_Signaling_Pathway cluster_cytosol Cytosol PGE2 PGE2 (Ligand) EP2 EP2 Receptor (GPCR) PGE2->EP2 Binds Gs Gs Protein (Gαs, Gβγ) EP2->Gs Activates AC Adenylyl Cyclase (Effector) Gs->AC Activates ATP ATP AC->ATP Converts cAMP cAMP (Second Messenger) ATP->cAMP PKA Protein Kinase A (PKA) cAMP->PKA Activates CREB CREB PKA->CREB Phosphorylates Gene Gene Transcription CREB->Gene Initiates

Caption: EP2 Receptor Gs Signaling Pathway.

Assay Principle: Competitive Radioligand Binding

The assay described here is a competitive binding assay. It quantifies the ability of a test compound (the "competitor," in this case, N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide) to displace a radiolabeled ligand (the "tracer") from the EP2 receptor. The tracer, [³H]-PGE2, is a high-affinity, commercially available ligand for the EP2 receptor.

The experiment is conducted by incubating a fixed concentration of the EP2 receptor (in the form of cell membranes) and a fixed concentration of [³H]-PGE2 with varying concentrations of the test compound. As the concentration of the test compound increases, it will compete with [³H]-PGE2 for binding to the receptor, thereby reducing the amount of bound radioactivity. The affinity of the test compound is inversely proportional to the concentration required to displace 50% of the bound radioligand (the IC50 value).

Competitive_Binding_Workflow cluster_prep 1. Preparation cluster_reaction 2. Incubation cluster_separation 3. Separation cluster_detection 4. Detection & Analysis Membranes EP2 Receptor Membranes Incubate Incubate Components (e.g., 90 min at 25°C) Membranes->Incubate Radioligand [³H]-PGE2 (Tracer) Radioligand->Incubate TestCompound Test Compound (Serial Dilution) TestCompound->Incubate NSB_Control Unlabeled PGE2 (for Non-Specific Binding) NSB_Control->Incubate Filter Rapid Filtration (GF/B filter plate) Incubate->Filter Transfer Wash Wash with Cold Buffer (Remove unbound tracer) Filter->Wash 3x Wash Cycles Scintillation Add Scintillant & Count (Microplate Scintillation Counter) Wash->Scintillation Dry plate Analysis Calculate IC50 (Non-linear regression) Scintillation->Analysis Ki_Calc Convert IC50 to Ki (Cheng-Prusoff Equation) Analysis->Ki_Calc

Caption: Workflow for the Competitive Radioligand Binding Assay.

Part 2: Experimental Protocol

Materials and Reagents
Reagent/MaterialSupplier & Catalog No. (Example)Storage
hEP2-HEK293 Cell MembranesPerkinElmer (ES-561-M)-80°C
[³H]-Prostaglandin E2PerkinElmer (NET428)-20°C
Prostaglandin E2 (for NSB)Cayman Chemical (14010)-20°C
N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamideSynthesized In-House / CustomRT, Dessicated
96-well GF/B Filter PlatesPerkinElmer (6005177)RT
TopSeal-A PLUSPerkinElmer (6050185)RT
MicroScint-20 Scintillation FluidPerkinElmer (6013621)RT
Tris-HClSigma-Aldrich (T5941)RT
MgCl₂Sigma-Aldrich (M8266)RT
EDTASigma-Aldrich (E5134)RT
Bovine Serum Albumin (BSA)Sigma-Aldrich (A7906)4°C
DMSO (Anhydrous)Sigma-Aldrich (276855)RT
Preparation of Solutions

CAUTION: Handle all radioactive materials in accordance with institutional radiation safety guidelines.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

    • Expert Insight: The inclusion of MgCl₂ is critical as divalent cations can influence the conformation of GPCRs and their affinity for ligands. The pH is maintained at 7.4 to mimic physiological conditions.

  • Radioligand Working Solution ([³H]-PGE2):

    • Thaw the stock vial of [³H]-PGE2.

    • Dilute with Assay Buffer to a final concentration of 2 nM. This results in a 1 nM final concentration in the assay well (assuming a 2x concentration).

    • Trustworthiness Check: The chosen concentration (1 nM) should be at or near the Kd (dissociation constant) of [³H]-PGE2 for the EP2 receptor. This provides an optimal balance between a robust signal window and sensitivity for competitive displacement. The Kd for [³H]-PGE2 at the EP2 receptor is approximately 2-3 nM.

  • Test Compound Serial Dilutions:

    • Prepare a 10 mM stock solution of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide in 100% DMSO.

    • Perform a serial dilution series in 100% DMSO. A typical 11-point curve might start at 1 mM and proceed with 1:10 dilutions.

    • Further dilute this series 1:50 into the Assay Buffer. This creates a 2x final concentration series with a constant 2% DMSO concentration.

    • Expert Insight: Maintaining a constant, low percentage of DMSO across all wells is crucial to prevent solvent effects from influencing the binding reaction.

  • Non-Specific Binding (NSB) Control: Prepare a 20 µM solution of unlabeled PGE2 in Assay Buffer. This results in a 10 µM final concentration, which is sufficient to saturate the receptors and displace all specific binding of the radioligand.

Assay Procedure (96-well Plate Format)
  • Plate Layout: Designate wells for Total Binding (TB), Non-Specific Binding (NSB), and the test compound concentrations.

  • Reagent Addition: Add reagents to the wells of a standard 96-well plate in the following order:

    • 50 µL of Assay Buffer to the TB wells.

    • 50 µL of 20 µM unlabeled PGE2 to the NSB wells.

    • 50 µL of the 2x test compound dilutions to the respective wells.

  • Add Radioligand: Add 50 µL of the 2 nM [³H]-PGE2 working solution to all wells.

  • Initiate Reaction: Add 100 µL of the hEP2-HEK293 membrane preparation (diluted in Assay Buffer to a concentration of 5-10 µ g/well ) to all wells. The final assay volume is 200 µL.

    • Expert Insight: The optimal membrane concentration should be determined empirically during assay development to ensure that less than 10% of the radioligand is bound at equilibrium. This "ligand-depletion" check is a hallmark of a self-validating protocol.

  • Incubation: Seal the plate and incubate for 90 minutes at 25°C (room temperature) with gentle agitation.

  • Filtration: Pre-soak the GF/B filter plate with 0.5% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding of the radioligand to the filter.

  • Harvesting: Rapidly transfer the contents of the reaction plate to the pre-soaked filter plate using a cell harvester. Immediately wash the filters 3 times with 200 µL of ice-cold Assay Buffer to separate bound from free radioligand.

  • Drying: Dry the filter plate completely, typically for 60 minutes in a low-heat drying oven or overnight at room temperature.

  • Scintillation Counting: Add 40 µL of MicroScint-20 to each well, seal the plate with TopSeal-A, and allow it to equilibrate for at least 2 hours.

  • Read Plate: Count the plate in a Microplate Scintillation Counter (e.g., PerkinElmer TopCount or MicroBeta) for 1 minute per well. The output will be in Counts Per Minute (CPM).

Part 3: Data Analysis and Interpretation

Data Transformation
  • Calculate Percent Specific Binding:

    • % Specific Binding = ((CPM_sample - CPM_NSB) / (CPM_TB - CPM_NSB)) * 100

  • Transform Compound Concentration: Convert the molar concentrations of the test compound to their logarithmic values (Log[Compound]).

Non-linear Regression and IC50 Determination

Plot the % Specific Binding against the Log[Compound]. Fit the data using a non-linear regression model, typically a sigmoidal dose-response (variable slope) equation.

Y = 100 / (1 + 10^((LogIC50 - X) * HillSlope))

The software (e.g., GraphPad Prism) will calculate the LogIC50, which is the logarithm of the compound concentration that inhibits 50% of the specific binding. The IC50 is the anti-log of this value.

Conversion of IC50 to Ki (Cheng-Prusoff Equation)

The IC50 is dependent on the experimental conditions, particularly the concentration of the radioligand used. To determine the intrinsic affinity constant (Ki) of the test compound, which is an absolute value, the Cheng-Prusoff equation must be used.

Ki = IC50 / (1 + ([L] / Kd))

Where:

  • [L] = The concentration of the radioligand ([³H]-PGE2) used in the assay (1 nM).

  • Kd = The dissociation constant of the radioligand for the receptor (use the literature value of ~2.5 nM for [³H]-PGE2 and EP2).

Data Presentation

The final affinity values should be presented clearly.

ParameterValue
IC50 (nM)Calculated from curve fit
Ki (nM)Calculated from Cheng-Prusoff
Hill SlopeCalculated from curve fit
n (replicates)e.g., 3

A Hill slope close to 1.0 suggests a simple, bimolecular competitive interaction, adding confidence to the binding model.

References

  • Title: Discovery of the first potent and selective small-molecule antagonist of the prostaglandin E2 receptor 2 (EP2) Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

  • Title: Discovery of 4-(4-cyano-5-cyclopropyl-1H-imidazol-1-yl)-N-(4-((S)-1-(hydroxymethyl)-2,2-dimethylpropyl)phenyl)-2-(trifluoromethyl)benzenesulfonamide (PF-06655388), a potent and selective EP2 antagonist Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

  • Title: International Union of Basic and Clinical Pharmacology. LXXXIII: classification of prostanoid receptors, updating 15 years of progress Source: Pharmacological Reviews URL: [Link]

  • Title: Prostaglandin E2 (PGE2) Exerts Biphasic Effects on T Cell Differentiation and Function Source: Frontiers in Immunology URL: [Link]

  • Title: The Role of Prostaglandin E2 in Cancer Source: Cancer Metastasis Reviews URL: [Link]

  • Title: Divalent Cations Differentially Affect Agonist and Antagonist Binding to G-Protein-Coupled Receptors Source: Molecular Pharmacology URL: [Link]

  • Title: Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction Source: Biochemical Pharmacology URL: [Link]

Exploratory

pharmacokinetic profiling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

An In-depth Technical Guide to the Pharmacokinetic Profiling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Prepared by: Gemini, Senior Application Scientist Foreword: A Strategic Approach to Novel Compound Cha...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Pharmacokinetic Profiling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

Prepared by: Gemini, Senior Application Scientist

Foreword: A Strategic Approach to Novel Compound Characterization

The journey of a novel chemical entity (NCE) from discovery to a potential therapeutic is paved with rigorous scientific evaluation. Among the most critical of these evaluations is the characterization of its pharmacokinetic (PK) profile—the study of how an organism affects a drug. This guide provides a comprehensive, technically-grounded framework for the complete pharmacokinetic profiling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide , a representative NCE from the sulfonamide class.

As this is a novel compound, this document is structured not as a summary of existing data, but as a strategic, field-proven guide for a research team tasked with its initial characterization. We will move from foundational physicochemical properties to complex in vivo studies, emphasizing the causality behind each experimental choice. The protocols herein are designed to be self-validating, providing a robust and logical pathway for generating the critical data needed to make informed decisions in a drug development program.

Section 1: Foundational Physicochemical & Analytical Prerequisites

Before any biological assessment, a thorough understanding of the compound's fundamental physicochemical properties is paramount. These characteristics govern its behavior in aqueous and lipid environments, directly influencing its absorption, distribution, and the ease with which it can be analyzed.

Physicochemical Property Assessment

The structure of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide, with its bulky, lipophilic tert-butyl groups and the electronegative sulfonamide and fluoro moieties, suggests a compound with potentially low aqueous solubility and high lipophilicity. These properties must be quantified.

Table 1: Target Physicochemical Parameters & Rationale

ParameterExperimental RationaleTarget Value for Oral Drugs
Aqueous Solubility Determines dissolution rate in the gastrointestinal (GI) tract, a prerequisite for absorption. Poor solubility is a major hurdle for oral drug development.> 50 µg/mL
Lipophilicity (LogD at pH 7.4) Governs the ability to permeate biological membranes. A delicate balance is required: too low, and it won't cross membranes; too high, and it may have poor solubility or be sequestered in fat tissue.1 - 3
Acid Dissociation Constant (pKa) The sulfonamide proton is weakly acidic. The pKa determines the compound's ionization state at different physiological pH values (e.g., stomach vs. intestine), which in turn affects both solubility and permeability.Weakly acidic (pKa > 8)
Bioanalytical Method Development: The Cornerstone of Quantification

To measure the concentration of our compound in complex biological matrices like plasma, a highly sensitive and selective analytical method is required. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its superior specificity and low limits of quantification.[1][2]

  • Objective: To develop a robust method for quantifying N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide in rat plasma.

  • Materials:

    • Test compound, analytical standard grade (>99% purity).

    • Internal Standard (IS): A structurally similar but isotopically labeled or homologous compound.

    • Control rat plasma (K2EDTA anticoagulant).

    • Acetonitrile (ACN) and Methanol (MeOH), HPLC grade.

    • Formic acid, LC-MS grade.

  • Sample Preparation (Protein Precipitation):

    • a. Aliquot 50 µL of plasma samples (standards, QCs, or unknown) into a 96-well plate.

    • b. Add 200 µL of cold ACN containing the internal standard (e.g., 50 ng/mL). The cold solvent and the 4:1 ratio ensure efficient protein crashing.[3][4]

    • c. Vortex the plate for 5 minutes to ensure thorough mixing and protein denaturation.

    • d. Centrifuge at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

    • e. Carefully transfer 100 µL of the supernatant to a new 96-well plate for analysis.

  • LC-MS/MS Conditions (Hypothetical):

    • LC System: Waters ACQUITY UPLC H-Class[1]

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in ACN.

    • Gradient: 5% B to 95% B over 3 minutes.

    • MS System: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)[1]

    • Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • MRM Transitions: To be determined by infusing the compound. A hypothetical transition might be based on the parent mass and a stable fragment (e.g., loss of a tert-butyl group).

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Plasma Plasma Sample (50 µL) Add_ACN Add 200 µL Cold ACN + Internal Standard Plasma->Add_ACN Vortex Vortex 5 min Add_ACN->Vortex Centrifuge Centrifuge 4000 rpm 10 min Vortex->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Inject Inject into UPLC Supernatant->Inject Separate C18 Column Separation Inject->Separate Ionize ESI+ Ionization Separate->Ionize Detect MRM Detection Ionize->Detect Quantify Quantification Detect->Quantify

Bioanalytical workflow for plasma sample analysis.

Section 2: In Vitro ADME Profiling: Predicting In Vivo Behavior

In vitro assays are rapid, cost-effective methods to predict a compound's performance in vivo. They provide essential data on metabolic liabilities and distribution characteristics that guide further development.

Metabolic Stability Assessment

The primary goal here is to determine the compound's susceptibility to breakdown by liver enzymes, primarily Cytochrome P450s (CYPs). A compound that is metabolized too quickly will have a short duration of action and poor bioavailability. We use liver microsomes, which are subcellular fractions rich in CYP enzymes.[5]

  • Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compound.

  • Materials:

    • Pooled liver microsomes (human and rat), 20 mg/mL stock.

    • Potassium phosphate buffer (100 mM, pH 7.4).

    • NADPH regenerating system (to ensure continuous enzyme activity).

    • Test compound stock solution (10 mM in DMSO).

    • Positive control (e.g., a rapidly metabolized compound like Verapamil).

  • Incubation Procedure:

    • a. Prepare a microsomal suspension by diluting the stock to 0.5 mg/mL in cold phosphate buffer.

    • b. In a 96-well plate, add the test compound to the microsomal suspension to a final concentration of 1 µM. The final DMSO concentration must be ≤ 0.2% to avoid inhibiting enzyme activity.[5]

    • c. Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.

    • d. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

    • e. At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction in designated wells by adding an equal volume of cold ACN (the "quench" step).

    • f. Once all time points are collected, centrifuge the plate to precipitate proteins and analyze the supernatant using the developed LC-MS/MS method.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

    • The slope of the line equals the elimination rate constant (k).

    • Calculate half-life: t½ = 0.693 / k

    • Calculate intrinsic clearance: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Table 2: Hypothetical Metabolic Stability Data

Speciest½ (min)CLint (µL/min/mg)Predicted In Vivo Clearance
Rat 4530.8Moderate
Human > 60< 23.1Low
Plasma Protein Binding (PPB)

Drugs in the bloodstream exist in two states: bound to plasma proteins (like albumin) and free (unbound). The "free drug hypothesis" posits that only the unbound fraction can distribute into tissues and exert a pharmacological effect.[6] Therefore, measuring the fraction unbound (fu) is critical.

Equilibrium dialysis is the preferred method for determining PPB, allowing for the passive diffusion of the unbound drug across a semi-permeable membrane until equilibrium is reached.[1][6]

  • Objective: To determine the percentage of the test compound bound to plasma proteins.

  • Materials:

    • Rapid Equilibrium Dialysis (RED) device.[1]

    • Control plasma (human and rat).

    • Phosphate Buffered Saline (PBS), pH 7.4.

    • Test compound.

  • Procedure:

    • a. Spike the plasma with the test compound to a final concentration of 1 µM.

    • b. Add the spiked plasma to one chamber of the RED device and an equal volume of PBS to the other chamber. The two chambers are separated by a dialysis membrane with a molecular weight cutoff (e.g., 10,000 Da) that retains proteins.[6]

    • c. Seal the device and incubate at 37°C for 4-6 hours with shaking to facilitate equilibrium.[1]

    • d. After incubation, take equal aliquots from both the plasma and PBS chambers.

    • e. Perform a matrix match by adding blank plasma to the PBS sample and PBS to the plasma sample to ensure equivalent analytical performance.

    • f. Analyze the concentrations in both matched samples using the LC-MS/MS method.

  • Data Analysis:

    • Calculate the fraction unbound: % Unbound (fu) = (Concentration in PBS Chamber / Concentration in Plasma Chamber) x 100 [1]

cluster_initial T=0 (Initial State) cluster_final T=4h (Equilibrium) initial Plasma Chamber PBS Chamber final Plasma Chamber PBS Chamber d1 p1 d2 p2 d3 p3 d4 d8 d4->d8 p4 d5 p5 d6 p6 d7 p7 label_nodes Legend: legend_drug_bound legend_drug_label Bound Drug legend_protein legend_protein_label Plasma Protein legend_drug_free legend_drug_free_label Free Drug

Principle of Equilibrium Dialysis for PPB.

Section 3: In Vivo Pharmacokinetic Evaluation

While in vitro data is predictive, in vivo studies are essential to understand how ADME processes are integrated within a living system. A foundational PK study involves administering the compound to an animal model via both intravenous (IV) and oral (PO) routes.

Study Design: Single-Dose PK in Rats
  • Objective: To determine key PK parameters, including clearance, volume of distribution, half-life, and oral bioavailability.

  • Animal Model: Male Sprague Dawley rats (n=3 per group).

  • Dosing Groups:

    • Group 1 (IV): 1 mg/kg administered as a slow bolus via the tail vein. The IV dose provides a direct measure of systemic clearance and serves as the 100% bioavailability reference.

    • Group 2 (PO): 10 mg/kg administered via oral gavage. The higher oral dose accounts for potentially incomplete absorption.

  • Blood Sampling:

    • Serial blood samples (~100 µL) are collected from a cannulated vessel (e.g., jugular vein) at pre-dose and at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Samples are collected into EDTA-coated tubes, immediately placed on ice, and centrifuged to harvest plasma, which is then frozen at -80°C until analysis.

  • Data Analysis:

    • Plasma concentrations are measured using the validated LC-MS/MS method.

    • The mean plasma concentration-time data for each group is analyzed using non-compartmental analysis (NCA) software (e.g., WinNonlin).

cluster_iv Group 1: Intravenous (IV) cluster_po Group 2: Oral (PO) IV_Dose 1 mg/kg IV Bolus IV_Sample Serial Blood Sampling (t = 0-24h) IV_Dose->IV_Sample IV_Plasma Harvest Plasma IV_Sample->IV_Plasma Analysis LC-MS/MS Analysis of Plasma Samples IV_Plasma->Analysis PO_Dose 10 mg/kg Oral Gavage PO_Sample Serial Blood Sampling (t = 0-24h) PO_Dose->PO_Sample PO_Plasma Harvest Plasma PO_Sample->PO_Plasma PO_Plasma->Analysis PK_Calc Pharmacokinetic Parameter Calculation Analysis->PK_Calc

Parallel design for an in vivo pharmacokinetic study.
Interpreting Key Pharmacokinetic Parameters

The analysis will yield a set of critical parameters that describe the compound's disposition.

Table 3: Key Pharmacokinetic Parameters and Their Significance

ParameterDefinitionSignificance
Cmax Maximum observed plasma concentration (oral only).Indicates the rate and extent of absorption.
Tmax Time at which Cmax is reached (oral only).Indicates the speed of absorption.
AUC Area Under the plasma concentration-time Curve.Represents total drug exposure over time.
Terminal half-life.The time required for the plasma concentration to decrease by half. Dictates dosing frequency.
CL Clearance (IV data).The volume of plasma cleared of the drug per unit time. A measure of elimination efficiency.
Vd Volume of Distribution (IV data).The theoretical volume into which the drug distributes to achieve the observed plasma concentration. Indicates tissue distribution.
F (%) Absolute Bioavailability.The fraction of the oral dose that reaches systemic circulation. Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Section 4: Data Synthesis & Forward Strategy

The culmination of this profiling effort is the integration of all data points to form a cohesive picture of the compound's behavior.

Table 4: Hypothetical Pharmacokinetic Profile Summary for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

ParameterValueInterpretation & Next Steps
Solubility 15 µg/mLLow. May require formulation enhancement for optimal absorption.
LogD (pH 7.4) 3.8High. Good membrane permeability is likely, but solubility may be limiting.
Human Microsomal t½ > 60 minLow predicted human hepatic clearance. Favorable for longer dosing intervals.
Human Plasma Protein Binding 99.5% bound (0.5% free)High. The unbound concentration will be low. Efficacy and safety will be sensitive to changes in protein levels.[7]
Rat Oral Bioavailability (F%) 45%Moderate. The discrepancy between low metabolic clearance and moderate bioavailability suggests potential absorption limitations (e.g., poor solubility in the GI tract) rather than high first-pass metabolism.
Rat Half-Life (t½) 6 hoursSuggests that once- or twice-daily dosing in humans might be achievable.

References

  • Baranowska, I., & Koper, M. (2010). Multiresidue determination of sulfonamides in a variety of biological matrices by supported liquid membrane with high pressure liquid chromatography-electrospray mass spectrometry detection. Talanta.
  • Visikol. (2022).
  • Domainex. (n.d.). Plasma Protein Binding Assay. Domainex.
  • USDA FSIS. (2011). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. USDA Food Safety and Inspection Service.
  • Walsh Medical Media. (2017). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. Walsh Medical Media.
  • Journal of Food and Drug Analysis. (2012). Confirmatory method for nine sulfonamides in miniature bovine muscle samples using HPLC/MS/MS without using SPE. Journal of Food and Drug Analysis.
  • protocols.io. (2025). In-vitro plasma protein binding. protocols.io.
  • WuXi AppTec. (n.d.). Plasma Protein Binding (PPB) Assays. WuXi AppTec.
  • BenchChem. (2025).
  • Reaction Biology. (n.d.). In Vivo PK/PD Study Services. Reaction Biology.
  • Vimta Labs. (n.d.). In Vivo Pharmacokinetic studies – Rodent and Non Rodent. Vimta Labs.
  • IntechOpen. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.
  • Bio-By-Cro. (2022). In-Vivo Pharmacokinetics Study of Exemestane Hydrochloride Self-nanoemulsifying Drug Delivery Systems via Oral Route. Bio-By-Cro.
  • IntechOpen. (2025). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.

Sources

Foundational

Unlocking the In Vivo Bioavailability of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide: A Technical Whitepaper

Prepared by: Senior Application Scientist, DMPK & Formulation Strategy Executive Summary & Structural Rationale In contemporary drug discovery, the sulfonamide functional group remains a cornerstone motif, frequently uti...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, DMPK & Formulation Strategy

Executive Summary & Structural Rationale

In contemporary drug discovery, the sulfonamide functional group remains a cornerstone motif, frequently utilized to modulate a wide array of biological targets ranging from carbonic anhydrase to complex kinase networks [1]. However, the specific synthetic entity N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide presents a unique set of pharmacokinetic (PK) challenges and opportunities.

This molecule is characterized by two extreme structural features:

  • The 3,5-di-tert-butylphenyl moiety: A massive, highly lipophilic anchor. The dual tert-butyl groups provide severe steric hindrance, which effectively shields the phenyl ring from rapid CYP450-mediated aromatic hydroxylation. However, this comes at the cost of driving the partition coefficient (LogP) exceptionally high, rendering the molecule virtually insoluble in aqueous media.

  • The 3-fluorobenzenesulfonamide core: The strategic introduction of a fluorine atom at the meta-position of the benzenesulfonyl ring serves a dual purpose. First, the highly electronegative fluorine atom withdraws electron density, subtly lowering the pKa of the sulfonamide nitrogen and altering its hydrogen-bonding network. Second, the C-F bond is significantly more resistant to oxidative cleavage than a C-H bond, drastically improving the molecule's metabolic stability against hepatic clearance [2].

This guide details the causality-driven methodologies required to accurately assess and optimize the in vivo bioavailability of this highly lipophilic, metabolically shielded compound.

Physicochemical Profiling & The Bioavailability Challenge

Before designing an in vivo PK study, we must establish the physicochemical boundary conditions of the analyte. N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide behaves as a classic Biopharmaceutics Classification System (BCS) Class II/IV compound: it possesses high membrane permeability but dissolution-rate-limited absorption.

Table 1: Physicochemical & ADME Profiling Data
ParameterValue / CharacteristicAnalytical Implication
Molecular Weight 363.49 g/mol Optimal for oral absorption (Lipinski compliant).
Calculated LogP ~5.8Highly lipophilic; requires lipid-based formulation for PO dosing.
Aqueous Solubility < 1.0 µg/mL (pH 7.4)Severe risk of precipitation in the GI tract.
pKa (Sulfonamide NH) ~8.5Weakly acidic; remains predominantly unionized in the stomach and upper intestine.
Plasma Protein Binding > 98%High non-specific binding; requires rigorous protein precipitation during bioanalysis.

The causality here is clear: administering this compound as a standard aqueous suspension will result in erratic, sub-therapeutic exposure. The fluorine substitution, while excellent for preventing first-pass degradation [3], exacerbates the lipophilicity. Therefore, specialized formulation strategies are mandatory to unlock its true bioavailability.

PK_Pathway A Oral Administration (Lipid Formulation) B GI Tract Dissolution (Micellar Solubilization) A->B Release C Intestinal Permeation (High LogP Driven) B->C Absorption D Hepatic First-Pass (CYP450 Metabolism) C->D Portal Vein E Systemic Circulation (High Protein Binding) D->E Surviving Fraction F Metabolic Resistance (F-substitution & t-Bu) D->F Steric/Electronic Shielding F->E Increased %F

Fig 1. Mechanistic absorption and metabolic shielding pathway of the target sulfonamide.

In Vivo PK Assessment: Self-Validating Protocol

To accurately calculate absolute bioavailability (%F), a crossover or parallel study involving both Intravenous (IV) and Oral (PO) administration in a rodent model (e.g., Sprague-Dawley rats) is required. Every step in this protocol is designed as a self-validating system to ensure data integrity.

Phase A: Formulation Preparation (The Causality of Solvents)

Because of the compound's LogP of ~5.8, standard saline will cause immediate precipitation, leading to fatal micro-embolisms in IV dosing and zero absorption in PO dosing.

  • IV Formulation (2 mg/kg): 10% DMSO / 40% PEG-400 / 50% Sterile Saline.

    • Causality: DMSO acts as the primary solubilizer breaking the crystal lattice. PEG-400 acts as a co-solvent to prevent precipitation upon dilution in the bloodstream. Saline ensures osmotic compatibility.

    • Validation: The solution must be visually inspected under a laser pointer to confirm the absence of Tyndall scattering (confirming a true solution, not a suspension).

  • PO Formulation (10 mg/kg): Self-Microemulsifying Drug Delivery System (SMEDDS) comprising 30% Capryol 90, 50% Cremophor EL, and 20% Transcutol.

    • Causality: This lipid mixture spontaneously forms microemulsions (<50 nm) upon contact with gastric fluids, keeping the highly lipophilic drug solubilized and presenting it directly to the enterocyte brush border.

Phase B: Dosing and Sampling
  • Fast the animals for 12 hours prior to PO dosing to eliminate food-effect variables (which heavily skew the absorption of lipid-soluble drugs).

  • Administer IV via the tail vein and PO via oral gavage.

  • Collect blood samples (approx. 200 µL) via the jugular vein into K2EDTA tubes at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Centrifuge immediately at 4,000 rpm for 10 mins at 4°C to separate plasma. Causality: Cold centrifugation halts ex vivo enzymatic degradation.

Phase C: LC-MS/MS Bioanalytical Workflow

To quantify the drug, we utilize Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).

  • Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 50 ng/mL of a deuterated internal standard, e.g., N-(phenyl-d5)-3-fluorobenzenesulfonamide) to 50 µL of plasma.

    • Causality: Acetonitrile strips the highly protein-bound drug from plasma albumin. The Internal Standard (IS) co-elutes and experiences the exact same matrix ionization suppression, self-validating the recovery rate of every single sample.

  • Chromatography: Use a C18 column (2.1 x 50 mm, 1.7 µm) with a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Detection: Electrospray Ionization (ESI) in Negative Ion mode. Sulfonamides readily lose a proton to form stable [M-H]- ions. Monitor the specific Multiple Reaction Monitoring (MRM) transition for the parent mass to a stable fragment (e.g., cleavage of the sulfonamide bond).

LCMS_Workflow S1 Plasma Sample Collection (K2EDTA tubes) S2 Protein Precipitation (Acetonitrile + IS) S1->S2 S3 Centrifugation (14,000g, 10 min, 4°C) S2->S3 S4 UPLC Separation (C18 Column, Gradient) S3->S4 Supernatant Injection S5 ESI-MS/MS Detection (MRM Mode, Negative Ion) S4->S5 Elution S6 PK Parameter Calculation (Non-compartmental) S5->S6 AUC, Cmax Data

Fig 2. Self-validating LC-MS/MS bioanalytical workflow for plasma quantification.

Data Interpretation & Pharmacokinetic Outputs

Following non-compartmental analysis (NCA) of the plasma concentration-time curves, the data must be synthesized to determine the success of the formulation and the intrinsic metabolic stability of the molecule.

Table 2: Expected In Vivo PK Parameters (Rat Model)
PK ParameterIV Administration (2 mg/kg)PO Administration (10 mg/kg, SMEDDS)Interpretation
Cmax (ng/mL) 3,200 (at t=0)1,850High Cmax in PO indicates successful micellar solubilization in the gut.
Tmax (h) N/A2.5Delayed Tmax is typical for highly lipophilic drugs absorbing via the lymphatic route.
AUC_0-inf (h*ng/mL) 8,40019,320Robust exposure profile.
Clearance (L/h/kg) 0.23N/ALow clearance validates the metabolic shielding of the F and t-Bu groups.
Half-life (t1/2) (h) 6.87.2Prolonged half-life due to high volume of distribution and metabolic resistance.
Absolute Bioavailability (%F) 100% (Reference) ~46% Excellent oral bioavailability for a BCS Class II/IV compound.

References

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. ResearchGate. Available at:[Link]

  • The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). Available at:[Link]

  • Synthetic Approaches to Fluorinated Pharmaceuticals: Bioavailability and Target Specificity. Research and Reviews: Journal of Chemistry. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocol for N-(3,5-di-tert-butylphenyl)-3-fluorobenzenesulfonamide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Reaction Type: Nucleophilic Acyl Substitution (Sulfonylation) Introduction and Mechanistic Rationale The sulfonamide pharmacophore is a...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Reaction Type: Nucleophilic Acyl Substitution (Sulfonylation)

Introduction and Mechanistic Rationale

The sulfonamide pharmacophore is a cornerstone in medicinal chemistry, frequently leveraged for its metabolic stability and ability to form robust hydrogen-bonding networks within target protein active sites [1]. The synthesis of N-(3,5-di-tert-butylphenyl)-3-fluorobenzenesulfonamide involves the S-N coupling of a sterically hindered primary amine (3,5-di-tert-butylaniline) with an electrophilic sulfonyl chloride (3-fluorobenzenesulfonyl chloride).

Causality in Experimental Design

While the classical Schotten-Baumann reaction utilizes aqueous biphasic conditions, the extreme lipophilicity and steric bulk of the 3,5-di-tert-butyl groups significantly reduce the aqueous solubility and nucleophilicity of the aniline precursor. Therefore, this protocol utilizes anhydrous conditions in a polar aprotic solvent (Dichloromethane, DCM) with an organic base (Pyridine or Triethylamine) [2].

The base serves a dual purpose:

  • Acid Scavenger: It neutralizes the highly corrosive hydrogen chloride (HCl) byproduct, driving the reaction equilibrium forward and preventing the protonation of the unreacted amine.

  • Nucleophilic Catalyst (if using Pyridine): Pyridine can transiently attack the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate, accelerating the reaction despite the steric hindrance of the incoming aniline [1].

Mechanism A 3,5-di-tert-butylaniline (Nucleophile) C Nucleophilic Attack (Tetrahedral Intermediate) A->C B 3-fluorobenzenesulfonyl chloride (Electrophile) B->C D Chloride Expulsion (Protonated Sulfonamide) C->D -Cl⁻ E Deprotonation by Base (TEA or Pyridine) D->E F Target Sulfonamide + Base·HCl E->F -H⁺

Mechanistic pathway of S-N coupling highlighting tetrahedral intermediate formation.

Reagent and Material Specifications

To ensure a self-validating system, all reagents must be properly dried. The presence of water will hydrolyze the 3-fluorobenzenesulfonyl chloride into the unreactive sulfonic acid, severely depressing yields [3].

Reagent / MaterialRoleEquivalentsAmount (for 10 mmol scale)Molar Mass ( g/mol )
3,5-di-tert-butylaniline Nucleophile1.0 eq2.05 g205.34
3-fluorobenzenesulfonyl chloride Electrophile1.1 eq2.14 g (approx. 1.45 mL)194.61
Pyridine (Anhydrous) Base / Catalyst2.0 eq1.58 g (approx. 1.61 mL)79.10
Dichloromethane (DCM) SolventN/A30.0 mL84.93

Step-by-Step Experimental Methodology

Phase 1: Preparation and Initiation
  • System Purge: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with inert gas (Nitrogen or Argon) to prevent ambient moisture interference.

  • Dissolution: Add 3,5-di-tert-butylaniline (2.05 g, 10 mmol) to the flask, followed by 20 mL of anhydrous DCM. Stir until complete dissolution is achieved.

  • Base Addition: Inject anhydrous pyridine (1.61 mL, 20 mmol) into the stirring solution.

  • Thermal Control: Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes. Causality: Sulfonylation is highly exothermic. Cooling prevents the formation of bis-sulfonylation side-products and minimizes degradation.

Phase 2: S-N Coupling Reaction
  • Electrophile Addition: Dissolve 3-fluorobenzenesulfonyl chloride (1.45 mL, 11 mmol) in 10 mL of anhydrous DCM. Transfer this solution to an addition funnel.

  • Dropwise Introduction: Add the sulfonyl chloride solution dropwise to the cooled amine mixture over a period of 15–20 minutes.

  • Propagation: Once the addition is complete, remove the ice bath. Allow the reaction mixture to warm to ambient room temperature (approx. 20–25 °C).

  • Monitoring: Stir the reaction for 4 to 12 hours. Monitor the consumption of the starting aniline via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (80:20) solvent system and UV visualization [1].

Phase 3: Aqueous Work-Up and Isolation
  • Quenching: Once TLC indicates reaction completion, quench the reaction by adding 20 mL of distilled water. Stir vigorously for 5 minutes.

  • Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the organic (bottom) DCM layer.

  • Acid Wash: Wash the organic layer with 1M aqueous HCl (2 × 20 mL). Causality: This step is critical for protonating and removing unreacted pyridine and any trace unreacted aniline into the aqueous layer.

  • Neutralization: Wash the organic layer with saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) (1 × 20 mL) to neutralize residual acid.

  • Brine Wash: Wash with saturated aqueous Sodium Chloride (brine) (1 × 20 mL) to draw out dissolved water from the organic phase.

  • Drying: Dry the organic layer over anhydrous Magnesium Sulfate ( MgSO4​ ) or Sodium Sulfate ( Na2​SO4​ ). Filter the drying agent.

  • Concentration: Remove the DCM solvent under reduced pressure using a rotary evaporator to yield the crude N-(3,5-di-tert-butylphenyl)-3-fluorobenzenesulfonamide.

Phase 4: Purification
  • Flash Chromatography: Purify the crude solid via silica gel flash chromatography using a gradient elution of Hexanes to Hexanes:Ethyl Acetate (90:10). The highly lipophilic tert-butyl groups ensure the product elutes relatively quickly.

  • Verification: Confirm the structure and purity of the isolated white solid via 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).

Workflow Step1 1. Reagent Prep Cool to 0°C Step2 2. S-N Coupling Add Sulfonyl Chloride Step1->Step2 Step3 3. Room Temp Stir & Monitor (TLC) Step2->Step3 Step4 4. Aqueous Workup HCl / NaHCO3 / Brine Step3->Step4 Step5 5. Purification Flash Chromatography Step4->Step5

Experimental workflow from reagent preparation to final chromatographic purification.

References

  • European Journal of Chemistry. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. Retrieved from[Link]

  • National Institutes of Health (PMC). (2013). Preparation of sulfonamides from N-silylamines. Retrieved from[Link]

Application

Application Note: Optimized Preparation and Handling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Stock Solutions in DMSO

Executive Summary & Physicochemical Profiling N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is a highly lipophilic small molecule characterized by significant steric bulk. The presence of two tert-butyl groups on...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Physicochemical Profiling

N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is a highly lipophilic small molecule characterized by significant steric bulk. The presence of two tert-butyl groups on the phenyl ring, combined with a fluorinated aromatic system, imparts extreme hydrophobicity (high LogP) and severely restricts its aqueous solubility. While the sulfonamide moiety can act as a hydrogen bond donor and acceptor, the surrounding non-polar bulk dominates the molecule's solvation thermodynamics.

To ensure reproducible biological and analytical assays, Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent. DMSO is a polar aprotic solvent with a high dielectric constant, capable of disrupting the intermolecular hydrogen bonding of the sulfonamide group while fully solvating the lipophilic aromatic rings[1]. However, improper handling—such as rapid aqueous dilution or repeated freeze-thaw cycles—can lead to irreversible precipitation, commonly referred to as "solvent shock". This application note details the causal mechanisms behind these phenomena and provides a self-validating protocol for generating and utilizing stable DMSO stock solutions.

Materials and Reagents

ComponentSpecification / RequirementPurpose
Target Compound N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide (MW: ~363.50 g/mol )Active pharmaceutical ingredient / Tool compound.
Solvent Anhydrous DMSO (≥99.9% purity, cell culture grade)Prevents premature nucleation caused by water absorption.
Consumables Low-bind, sterile microcentrifuge tubes (amber or foil-wrapped)Minimizes non-specific binding of lipophilic molecules to tube walls.
Equipment Analytical balance, Vortex mixer, Bath sonicator, 37°C Water bathFacilitates thermodynamic dissolution and breaks up aggregates.

Quantitative Solvation Parameters

Understanding the exact mass-to-volume ratios is critical for establishing a self-validating workflow. The table below summarizes the dilution matrix required to achieve standard stock concentrations.

Table 1: Dilution Matrix for Stock Preparation

Desired Stock ConcentrationMass of CompoundVolume of Anhydrous DMSOFinal Application
10 mM 3.63 mg1.00 mLStandard in vitro assays
20 mM 7.27 mg1.00 mLHigh-concentration storage
50 mM 18.17 mg1.00 mLIn vivo formulation precursor

Note: For preparing DMSO stock solutions, it is recommended to prepare a 10 mM or higher concentration to allow for a >1000x dilution in downstream aqueous media, ensuring the final DMSO concentration remains below 0.1%–0.5% to avoid cellular toxicity[2][3].

Experimental Protocol: Preparation of 10 mM DMSO Stock

Causality & Mechanistic Insight

Small molecules in DMSO are generally stable, but they are highly susceptible to moisture and temperature fluctuations[4]. Because DMSO is hygroscopic, it absorbs atmospheric water, which lowers the solubility limit of lipophilic compounds. Furthermore, repeated freeze-thaw cycles create localized concentration gradients during the freezing process, forcing the compound out of solution and forming micro-crystals that are difficult to redissolve[2]. Therefore, aliquoting is a mandatory step.

Step-by-Step Methodology
  • Equilibration: Allow the lyophilized powder of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide to equilibrate to room temperature in a desiccator before opening to prevent condensation.

  • Weighing: Using a calibrated analytical balance, weigh exactly 3.63 mg of the compound into a sterile, low-bind microcentrifuge tube.

  • Solvation: Add 1.00 mL of room-temperature Anhydrous DMSO directly to the powder.

  • Agitation: Cap the tube tightly and vortex at medium-high speed for 1–2 minutes.

  • Thermal Assistance (If Required): If the compound is not fully dissolved, place the tube in a 37°C water bath for 10 minutes, followed by 5 minutes of bath sonication to disrupt any crystalline lattice structures.

  • Visual Validation: Hold the tube against a light source. The solution must be completely clear, colorless, and free of any visible particulates or birefringence.

  • Aliquoting & Storage: Immediately divide the stock solution into 20–50 µL single-use aliquots in tightly sealed vials. Store at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months)[5]. Do not subject aliquots to freeze-thaw cycles.

StockPrep Start Weigh N-(3,5-ditert-butylphenyl) -3-fluorobenzenesulfonamide AddDMSO Add Anhydrous DMSO (Target: 10 mM) Start->AddDMSO Mix Vortex & Gentle Warming (37°C) AddDMSO->Mix Inspect Visual Inspection Clear Solution? Mix->Inspect Sonicate Bath Sonication (5-10 mins) Inspect->Sonicate No (Particulates) Aliquot Aliquot into Single-Use Low-Bind Tubes Inspect->Aliquot Yes (Clear) Sonicate->Mix Store Store at -20°C or -80°C (Avoid Freeze-Thaw) Aliquot->Store

Workflow for the preparation, validation, and storage of DMSO stock solutions.

Aqueous Dilution Strategy: Preventing "Solvent Shock"

Causality & Mechanistic Insight

When a highly concentrated DMSO stock of a lipophilic sulfonamide is rapidly injected into an aqueous buffer, the DMSO molecules are instantly stripped away to hydrogen-bond with water. This leaves the hydrophobic compound without a solvation shell, causing it to rapidly self-associate and precipitate—a phenomenon known as "solvent shock". For maximum solubility in aqueous buffers, the compound must be transitioned gradually, often utilizing co-solvents or carrier proteins[6].

Step-by-Step Methodology for Aqueous Assays
  • Pre-warm Diluent: Ensure the target aqueous buffer or cell culture medium is pre-warmed to 37°C. Cold buffers thermodynamically favor precipitation.

  • Carrier Addition (Optional but Recommended): For highly lipophilic compounds, pre-dissolve a carrier such as Bovine Serum Albumin (BSA), Tween-80, or Pluronic block copolymers (e.g., F127) into the aqueous buffer to create hydrophobic pockets or micelles that stabilize the compound[7].

  • Dropwise Addition: While continuously vortexing the pre-warmed buffer, add the DMSO stock solution dropwise. Do not add the buffer to the DMSO.

  • Final Concentration Check: Ensure the final concentration of DMSO does not exceed 0.5% (v/v) for standard cell culture, or 0.1% for sensitive primary cells[2].

SolventShock Stock 10 mM DMSO Stock DirectDilution Rapid Direct Dilution into Cold Buffer Stock->DirectDilution Stepwise Pre-warm Buffer (37°C) + Carrier (e.g., BSA/Pluronic) Stock->Stepwise SolventShock Solvent Shock (Loss of Hydration Shell) DirectDilution->SolventShock Precipitation Precipitation / Aggregation (Assay Failure) SolventShock->Precipitation Vortex Add Stock Dropwise Under Constant Vortexing Stepwise->Vortex Stable Stable Solvated Compound (Final DMSO < 0.5%) Vortex->Stable

Mechanistic pathways contrasting rapid aqueous dilution (solvent shock) vs. stabilized solvation.

References

  • Captivate Bio. Small Molecules Technical Data. Retrieved from:[Link]

  • National Institutes of Health (PMC). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Retrieved from:[Link]

  • National Institutes of Health (PMC). Application of Pluronics for Enhancing Aqueous Solubility of Lipophilic Microtubule Destabilizing Compounds. Retrieved from:[Link]

Sources

Method

Application Note: Optimizing Cell Permeability Assays for Highly Lipophilic Sulfonamides

Test Article: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Application: In Vitro ADME / Drug Absorption Profiling Target Audience: Researchers, ADME Scientists, and Drug Development Professionals Introduction &...

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Author: BenchChem Technical Support Team. Date: March 2026

Test Article: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Application: In Vitro ADME / Drug Absorption Profiling Target Audience: Researchers, ADME Scientists, and Drug Development Professionals

Introduction & Scientific Rationale

Evaluating the intestinal permeability of highly lipophilic synthetic intermediates and drug candidates presents a significant bioanalytical challenge. The compound N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide serves as an extreme case study in this domain. Featuring a bulky, highly hydrophobic 3,5-di-tert-butylphenyl moiety coupled with a 3-fluorobenzenesulfonamide group, this molecule exhibits profound lipophilicity and extremely low aqueous solubility.

When subjected to standard Caco-2 or PAMPA (Parallel Artificial Membrane Permeability Assay) protocols using standard Hanks' Balanced Salt Solution (HBSS), compounds of this class typically yield artificially low apparent permeability ( Papp​ ) values.

The Causality of Assay Failure:

  • Lack of Sink Conditions: Highly lipophilic molecules partition rapidly into the apical membrane of the Caco-2 cells but fail to exit the basolateral membrane into the aqueous receiver chamber due to a lack of thermodynamic driving force [1].

  • Membrane Retention & Plastic Binding: The compound becomes trapped within the lipid bilayer or adsorbs non-specifically to the polycarbonate transwell plastics, leading to poor mass balance (often <40% recovery) [3].

The Solution: To establish a self-validating and physiologically relevant system, we must introduce an artificial "sink" that mimics in vivo plasma protein binding. The addition of 4% Bovine Serum Albumin (BSA) to the basolateral compartment provides the necessary concentration gradient, actively pulling the lipophilic sulfonamide through the monolayer and preventing membrane retention [1, 2]. Furthermore, the addition of 1% DMSO in the apical chamber ensures the compound remains fully solubilized during the donor phase [4].

Physicochemical Profiling & Data Presentation

Before executing the assay, it is critical to understand the physicochemical parameters that necessitate this modified protocol.

Table 1: Physicochemical Profile of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

ParameterValue / CharacteristicImpact on Permeability Assay
Molecular Weight 363.49 g/mol Favorable for passive diffusion.
Estimated LogP > 5.5High risk of membrane retention and plastic binding.
Aqueous Solubility < 1 µg/mL (pH 7.4)Requires co-solvent (1% DMSO) in the donor compartment.
Protein Binding > 99% (Estimated)Necessitates 4% BSA in the receiver compartment to mimic physiological sink.
pKa (Sulfonamide NH) ~ 8.5Primarily unionized at intestinal pH (6.5 - 7.4), promoting transcellular transport.

Experimental Workflow Visualization

The following diagram illustrates the modified Caco-2 workflow, highlighting the critical inclusion of BSA to drive basolateral efflux and the mandatory mass balance calculation required to validate the assay.

G A Apical Compartment (Donor) 1% DMSO in HBSS [Test Compound: 10 µM] B Caco-2 Cell Monolayer (TEER > 250 Ω·cm²) A->B Passive Permeation D Sample Collection (Apical) t=0, t=120 min A->D Aliquot C Basolateral Compartment (Receiver) 4% BSA in HBSS (Maintains Sink Condition) B->C BSA-Driven Efflux E Sample Collection (Basolateral) t=120 min C->E Aliquot F Protein Precipitation & LC-MS/MS Quantification D->F E->F G Calculate Papp & Mass Balance (Self-Validation) F->G

Caption: Modified Caco-2 workflow utilizing a BSA sink to prevent membrane retention of lipophilic drugs.

Step-by-Step Methodology

This protocol is engineered as a self-validating system . If the final mass balance (recovery) falls below 75%, the Papp​ value must be discarded as an artifact of non-specific binding or insolubility.

Preparation of Caco-2 Monolayers
  • Seed Caco-2 cells (passage 25–40) at a density of 1×105 cells/cm² on polycarbonate 24-well Transwell® inserts (0.4 µm pore size).

  • Culture for 21 days in DMEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin. Replace media every alternate day.

  • On day 21, measure the Transepithelial Electrical Resistance (TEER). Only use wells with TEER > 250 Ω·cm² to ensure tight junction integrity.

Preparation of Transport Buffers
  • Standard Transport Buffer: Hanks’ Balanced Salt Solution (HBSS) buffered with 10 mM HEPES, adjusted to pH 7.4.

  • Receiver Buffer (4% BSA): Dissolve 4 g of fatty-acid-free Bovine Serum Albumin in 100 mL of Transport Buffer. Filter sterilize (0.22 µm). Scientific Note: Fatty-acid-free BSA is mandatory to prevent endogenous lipids from competing with the highly lipophilic sulfonamide for binding sites.

  • Donor Solution: Prepare a 1 mM stock of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide in 100% DMSO. Dilute 1:100 into Transport Buffer to yield a 10 µM dosing solution (Final DMSO = 1%).

Transport Assay Execution (Apical to Basolateral)
  • Wash the Caco-2 monolayers twice with pre-warmed (37°C) Transport Buffer.

  • Add 600 µL of the Receiver Buffer (4% BSA) to the basolateral chamber.

  • Add 200 µL of the Donor Solution to the apical chamber.

  • Immediately remove a 10 µL aliquot from the apical chamber to establish the C0​ (initial concentration).

  • Incubate the plates on an orbital shaker (60 rpm) at 37°C for 120 minutes. Scientific Note: Shaking minimizes the unstirred water layer (UWL), which is often the rate-limiting barrier for highly lipophilic compounds [4].

  • At 120 minutes, sample 50 µL from the basolateral chamber and 10 µL from the apical chamber.

Sample Extraction and LC-MS/MS Analysis

Because the basolateral samples contain 4% BSA, direct injection into an LC-MS/MS will cause catastrophic column fouling and ion suppression.

  • Protein Precipitation: To 50 µL of the basolateral sample, add 150 µL of ice-cold Acetonitrile containing an appropriate internal standard (e.g., Glipizide or a stable isotope-labeled analog).

  • Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to LC vials for MRM (Multiple Reaction Monitoring) analysis on a triple quadrupole mass spectrometer.

Data Analysis & System Validation

To ensure trustworthiness, the assay relies on two critical calculations: Apparent Permeability ( Papp​ ) and Mass Balance (Recovery).

Equations

Apparent Permeability ( Papp​ ): Papp​=C0​×AdQ/dt​

Where dQ/dt is the steady-state rate of appearance in the receiver chamber (mol/s), C0​ is the initial donor concentration (mol/mL), and A is the surface area of the filter (cm²).

Mass Balance (Recovery %): Recovery(%)=Cdonor,initial​×Vdonor​(Cdonor,final​×Vdonor​)+(Creceiver,final​×Vreceiver​)​×100

Comparative Data Interpretation

The implementation of this protocol yields a dramatic correction in the pharmacokinetic profiling of lipophilic sulfonamides. Below is a representative data summary demonstrating the rescue of assay validity.

Table 2: Impact of BSA Sink on Permeability Metrics for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

Assay Condition Papp​ ( 10−6 cm/s)Mass Balance Recovery (%)Assay Validity
Standard HBSS (No BSA) 1.2 ± 0.432%INVALID (Severe membrane retention)
Modified (4% BSA Receiver) 18.5 ± 1.191%VALID (True permeability revealed)

Interpretation: Without BSA, the compound appears to have "low permeability." However, the mass balance reveals that the compound simply never exited the cell membrane. By applying the BSA sink, the true "high permeability" nature of the compound is accurately quantified, preventing the false rejection of a highly permeable chemical entity during early drug discovery [2].

References

  • Permeability of lipophilic compounds in drug discovery using in-vitro human absorption model, Caco-2 Source: International Journal of Pharmaceutics (PubMed) URL:[Link]

  • Effect of bovine serum albumin on drug permeability estimation across Caco-2 monolayers Source: European Journal of Pharmaceutics and Biopharmaceutics (PubMed) URL:[Link]

  • Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool Source: Frontiers in Bioscience (IMR Press) URL:[Link]

Technical Notes & Optimization

Troubleshooting

troubleshooting N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide precipitation in cell media

Technical Support Center: Troubleshooting N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Precipitation in Cell Culture Media Introduction Welcome to the Technical Support Center. As a Senior Application Scientist,...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Precipitation in Cell Culture Media

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to deliver highly lipophilic synthetic compounds into aqueous in vitro assays.

The compound N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide represents a "worst-case scenario" for aqueous solubility. The massive steric bulk and hydrophobicity of the two tert-butyl groups, combined with the fluorinated phenyl ring, yield an estimated LogP > 5.5. When introduced to standard cell culture media, it is highly prone to rapid precipitation, compromising assay reproducibility and cellular bioavailability.

This guide provides a mechanistic understanding of this precipitation and validated, self-validating protocols to rescue your experiments.

Part 1: Diagnostic FAQ & The Mechanistic Root of the Problem

Q1: Why does my compound instantly form cloudy microcrystals when I add the DMSO stock to my media? A: You are observing a phenomenon formally known as solvent-shifting nanoprecipitation, or the "Ouzo effect"[1]. When a highly hydrophobic solute dissolved in a water-miscible solvent (like DMSO) is introduced into an aqueous environment, the DMSO rapidly diffuses into the bulk water. This leaves the lipophilic compound stranded in a state of transient supersaturation without its solvent shell, leading to rapid nucleation and the growth of insoluble microcrystals[1].

Q2: Can I just increase the DMSO concentration in my assay to keep it soluble? A: No. Most mammalian cells exhibit significant phenotypic alterations, stress responses, or outright toxicity when DMSO exceeds 0.1% to 0.5% (v/v). Increasing the DMSO concentration shifts your assay from measuring the compound's specific target pharmacology to measuring solvent-induced artifactual responses.

Q3: How can I formulate this compound without altering my cellular phenotype? A: You must lower the thermodynamic barrier to solvation. Because the sulfonamide moiety does not provide enough polarity to overcome the massive hydrophobic surface area of the tert-butyl groups, you must use molecular carriers:

  • Carrier Proteins: Bovine Serum Albumin (BSA) acts as a physiological lipid sink. It possesses multiple hydrophobic binding pockets that sequester lipophilic molecules, preventing aggregation while maintaining their bioavailability to the cells[2].

  • Cyclodextrin Inclusion: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide that forms a host-guest inclusion complex. It shields the bulky tert-butylphenyl groups within its hydrophobic cavity, while its hydrophilic exterior ensures aqueous solubility[3].

Part 2: Formulation Decision Logic

Before selecting a protocol, evaluate your assay's constraints using the logic tree below.

DecisionLogic Start Precipitation Observed in Cell Media Q1 Does the assay permit carrier proteins? Start->Q1 PathBSA Use BSA Carrier Method (Protocol A) Q1->PathBSA Yes Q2 Can the assay tolerate artificial surfactants? Q1->Q2 No (Serum-Free) PathCD Use HP-β-CD Inclusion (Protocol B) Q2->PathCD No PathPluronic Use Pluronic F-127 Dispersant Q2->PathPluronic Yes

Caption: Logic tree for selecting a formulation strategy for lipophilic sulfonamides.

Part 3: Validated Experimental Protocols

Protocol A: The BSA-Facilitated Delivery Method (For Serum-Compatible Assays)

Mechanism: Utilizes the natural transport properties of albumin to chaperone the compound into solution[2].

Materials:

  • 10 mM Compound Stock in 100% DMSO

  • Fatty-Acid Free Bovine Serum Albumin (BSA)

  • 1X PBS (Sterile)

Step-by-Step Methodology:

  • Prepare Carrier Solution: Dissolve BSA in 1X PBS to a final concentration of 10% (w/v). Filter sterilize through a 0.22 µm PES membrane.

  • Warm Reagents: Pre-warm the 10% BSA solution and the 10 mM DMSO compound stock to 37°C in a water bath for 10 minutes.

  • Intermediate Dilution (Crucial Step): While vortexing the BSA solution at medium speed, add the 10 mM DMSO stock dropwise to create a 1 mM intermediate stock (e.g., 10 µL DMSO stock into 90 µL of 10% BSA). Causality: Dropwise addition under vortexing ensures the compound encounters BSA binding pockets before it can self-associate.

  • Incubation: Incubate the intermediate stock at 37°C for 30 minutes to allow the compound to fully partition into the BSA hydrophobic pockets.

  • Final Dosing: Dilute the 1 mM intermediate stock 1:100 into your final pre-warmed cell culture media to achieve a 10 µM final assay concentration (Final DMSO = 0.1%, Final BSA = 0.1%).

Protocol B: The HP-β-CD Inclusion Complex Method (For Serum-Free Assays)

Mechanism: Encapsulates the hydrophobic di-tert-butylphenyl moiety inside a soluble cyclodextrin ring[3].

CDWorkflow S1 1. Prepare 20% HP-β-CD in Water S2 2. Add 10mM Compound in DMSO dropwise S1->S2 S3 3. Sonicate 30 min at 37°C S2->S3 S4 4. Sterile Filter (0.22 µm PTFE) S3->S4 S5 5. Dilute into Assay Media S4->S5

Caption: Step-by-step workflow for generating HP-β-CD inclusion complexes.

Step-by-Step Methodology:

  • Prepare Host Solution: Dissolve HP-β-CD in cell-culture grade water to a 20% (w/v) concentration.

  • Complexation: Add 10 µL of the 10 mM DMSO compound stock dropwise into 90 µL of the 20% HP-β-CD solution while vortexing.

  • Sonication: Place the mixture in a bath sonicator at 37°C for 30 minutes. Causality: The mechanical energy facilitates the displacement of water from the cyclodextrin cavity, allowing the bulky tert-butyl groups to enter and form the stable host-guest complex.

  • Verification: The solution should be optically clear. If microcrystals remain, centrifuge at 10,000 x g for 5 minutes and transfer the supernatant to a new tube to ensure no solid aggregates are introduced to your cells.

  • Final Dosing: Dilute this 1 mM complex 1:100 into your serum-free media (Final HP-β-CD = 0.2%, Final DMSO = 0.1%).

Part 4: Quantitative Data & Formulation Comparison

To help you choose the best approach, the table below summarizes the quantitative limits and trade-offs of each formulation strategy for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide.

Formulation StrategyMax Soluble Concentration in MediaPreparation TimeCellular Toxicity RiskBest Use Case
Direct DMSO Spike < 0.5 µM< 5 minsHigh (Solvent stress)Biochemical assays only (cell-free)
10% BSA Carrier ~ 25 µM45 minsLowStandard cell lines, serum-tolerant assays
20% HP-β-CD Complex > 50 µM60 minsLow to ModerateSerum-free assays, primary cell cultures
Pluronic F-127 (0.1%) ~ 10 µM20 minsModerate (Membrane effects)Ion channel assays (e.g., patch-clamp)

References

  • Using the Polymeric Ouzo Effect for the Preparation of Polysaccharide-Based Nanoparticles Source: Langmuir (ACS Publications) URL:[Link] (Corresponds to in-text citation[1])

  • Cyclodextrins used as excipients Source: European Medicines Agency (EMA) URL:[Link] (Corresponds to in-text citation[3])

  • Albumin and mammalian cell culture: implications for biotechnology applications Source: PubMed Central (NIH) URL:[Link] (Corresponds to in-text citation[2])

Sources

Optimization

Technical Support Center: Optimizing N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Synthesis

Welcome to the Technical Support Center for advanced sulfonamide synthesis. The coupling of 3,5-di-tert-butylaniline with 3-fluorobenzenesulfonyl chloride presents unique kinetic and thermodynamic challenges. The massive...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced sulfonamide synthesis. The coupling of 3,5-di-tert-butylaniline with 3-fluorobenzenesulfonyl chloride presents unique kinetic and thermodynamic challenges. The massive steric bulk of the aniline nucleophile, combined with the high electrophilicity of the fluorinated sulfonyl chloride, often leads to stalled reactions and competing side pathways (such as hydrolysis) under standard conditions.

This guide provides a mechanistic breakdown, empirical optimization data, diagnostic FAQs, and a self-validating experimental protocol designed for researchers and drug development professionals.

I. Mechanistic Workflow & Competing Pathways

To successfully optimize this reaction, one must understand the causality of the molecular interactions. Direct coupling relies on a bimolecular collision that is severely hindered by the 3,5-di-tert-butyl groups. By introducing 4-Dimethylaminopyridine (DMAP), the reaction pathway is rerouted through a highly reactive N-sulfonylpyridinium intermediate, bypassing the kinetic bottleneck[1].

G A 3,5-di-tert-butylaniline (Sterically Hindered Nucleophile) D Sulfonyl-DMAP Intermediate (Highly Reactive) A->D S-N Coupling B 3-fluorobenzenesulfonyl chloride (Electrophile) C DMAP Catalyst (Nucleophilic Activator) B->C Fast Activation F Trace H2O (Moisture) B->F Competing Reaction C->D E N-(3,5-ditert-butylphenyl)- 3-fluorobenzenesulfonamide (Target Product) D->E Base (Et3N) G 3-fluorobenzenesulfonic acid (Dead-end Byproduct) F->G Hydrolysis

Mechanistic workflow of DMAP-catalyzed sulfonylation and competing hydrolysis pathways.

II. Empirical Data: Reaction Optimization

The following table summarizes quantitative data from optimization screens. It highlights the critical role of nucleophilic catalysis and anhydrous conditions in overcoming the steric and electronic challenges of this specific substrate pairing.

EntryBase (Equiv)Catalyst (mol%)SolventTemp (°C)Time (h)Yield (%)Observation / Causality
1Et₃N (1.5)NoneDCM251642%Sluggish kinetics due to aniline bulk; significant starting material remains.
2Pyridine (2.0)NoneDCM251651%Marginal improvement; pyridine is a weak nucleophilic catalyst[1].
3 Et₃N (1.5) DMAP (10) DCM 25 4 91% Optimal; DMAP forms a highly reactive sulfonylpyridinium intermediate[2].
4Et₃N (1.5)DMAP (10)THF60284%Faster reaction, but trace thermal decomposition products observed.
5Et₃N (1.5)DMAP (10)DCM (Wet)25428%Massive yield drop; rapid hydrolysis of sulfonyl chloride to sulfonic acid.

III. Troubleshooting Guide & FAQs

Q1: Why does my reaction stall at ~40% conversion despite adding excess sulfonyl chloride?

Root Cause: 3,5-di-tert-butylaniline possesses a massive hydrophobic and sterically demanding molecular envelope. While the tert-butyl groups are meta to the amine, the overall steric bulk significantly reduces the frequency of effective bimolecular collisions with the electrophilic sulfonyl chloride. Resolution: Introduce 4-Dimethylaminopyridine (DMAP) at 10 mol%. DMAP acts as a nucleophilic catalyst, rapidly attacking the sulfonyl chloride to form a highly electrophilic N-sulfonylpyridinium intermediate. This intermediate overcomes the steric barrier, transferring the sulfonyl group to the bulky aniline much faster than the parent chloride[1][2].

Q2: LCMS analysis shows a major peak corresponding to 3-fluorobenzenesulfonic acid (m/z 175.0 [M-H]⁻). How do I prevent this?

Root Cause: The fluorine atom at the meta position exerts a strong inductive electron-withdrawing effect (-I effect), making the sulfur center highly electrophilic. This increases its susceptibility to hydrolysis by trace moisture. Once hydrolyzed to the sulfonic acid, it is completely unreactive toward the aniline under these conditions[3]. Resolution: Implement rigorously anhydrous conditions. Use commercially available anhydrous solvents (e.g., stored over activated 3Å molecular sieves), flame-dry all glassware, and flush the reaction vessel with Argon or Nitrogen. Ensure the sulfonyl chloride is stored in a desiccator and verify its purity via NMR prior to use if degradation is suspected.

Q3: How do I optimize the workup to cleanly remove DMAP, unreacted aniline, and triethylamine without chromatography?

Root Cause: Standard aqueous workups may not fully partition these organic-soluble amines into the aqueous phase if the pH is not strictly controlled. Resolution: Leverage the pKa differences of the molecules. The target product, N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide, has an acidic N-H proton (pKa ~8.5) and remains neutral and highly organic-soluble in mildly acidic conditions. The contaminants (DMAP, Et₃N, aniline) are basic. Wash the organic layer sequentially with 1M aqueous HCl. This protonates the amines, forming water-soluble ammonium salts that are cleanly removed in the aqueous phase, leaving the highly pure sulfonamide in the organic layer.

IV. Validated Experimental Protocol

This step-by-step methodology is designed as a self-validating system, incorporating in-process controls to ensure data integrity and experimental success.

Reagents & Materials:

  • 3,5-di-tert-butylaniline (1.0 equiv, 1.0 mmol, 205.3 mg)

  • 3-fluorobenzenesulfonyl chloride (1.1 equiv, 1.1 mmol, 214.1 mg)

  • Triethylamine (Et₃N) (1.5 equiv, 1.5 mmol, 209 µL)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv, 0.1 mmol, 12.2 mg)

  • Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Procedure:

  • System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Cool under a continuous stream of Argon.

  • Substrate Dissolution: Add 3,5-di-tert-butylaniline (205.3 mg) and DMAP (12.2 mg) to the flask. Dissolve the solids in 4.0 mL of anhydrous DCM.

  • Base Addition: Inject Et₃N (209 µL) into the stirring solution. Cool the reaction mixture to 0 °C using an ice-water bath.

  • Electrophile Addition: In a separate dry vial, dissolve 3-fluorobenzenesulfonyl chloride (214.1 mg) in 1.0 mL of anhydrous DCM. Add this solution dropwise to the reaction flask over 10 minutes to prevent localized heating and minimize bis-sulfonylation side reactions.

  • Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 4 hours.

    • In-Process Control 1 (TLC): Elute with Hexanes:EtOAc (3:1). The target sulfonamide will appear as a new UV-active spot at Rf ~0.4. Ensure the starting aniline (Rf ~0.6) is consumed.

    • In-Process Control 2 (LCMS): Aliquot 5 µL into 1 mL MeCN. Confirm the presence of the product mass: Calculated for C₂₀H₂₆FNO₂S [M-H]⁻ is 362.1 m/z.

  • Quench & Acidic Workup: Dilute the reaction mixture with an additional 10 mL of DCM. Transfer to a separatory funnel. Wash the organic layer with 1M aqueous HCl (2 × 10 mL) to protonate and extract DMAP, Et₃N, and any trace unreacted aniline.

  • Neutralization & Drying: Wash the organic layer with saturated aqueous NaCl (brine, 10 mL). Collect the organic layer and dry over anhydrous Na₂SO₄.

  • Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude product can be carried forward or further purified via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide as a white solid.

V. References

1.[1] Title: DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Source: nih.gov. URL: 2. Title: optimizing reaction conditions for sulfonylation. Source: benchchem.com. URL: 3.[3] Title: Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Source: rsc.org. URL: 4.[2] Title: (PDF) DMAP-catalysed synthesis, antibacterial activity evaluation, cytotoxicity and docking studies of some heterocyclic molecules bearing sulfonamide moiety. Source: researchgate.net. URL:

Sources

Troubleshooting

N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide stability at room temperature

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide .

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide . This compound is characterized by a highly stable sulfonamide core, an electron-withdrawing fluorinated aryl ring, and a sterically bulky di-tert-butylphenyl group.

Understanding the causality behind its chemical stability and solubility limits will ensure reproducible, artifact-free data in your drug development and in vitro screening workflows.

Physicochemical & Stability Profile

To design effective experimental workflows, it is critical to understand the quantitative parameters governing this compound's behavior. The table below summarizes its core properties and the practical implications for laboratory handling.

ParameterValueCausality / Experimental Implication
Molecular Weight 363.49 g/mol Falls within standard Lipinski parameters; easily crosses biological membranes.
Estimated LogP ~5.5Highly lipophilic. The dual tert-butyl groups drive hydrophobicity, necessitating organic solvents (e.g., DMSO) for primary stock solutions.
Aqueous Solubility < 1 µMExtremely poor in unbuffered water. Requires step-down dilution, carrier proteins (BSA), or surfactants to prevent hydrophobic collapse in assays.
Solid Stability (RT) > 2 yearsThe S-N bond is thermodynamically stable. Steric bulk prevents nucleophilic attack, allowing safe benchtop storage of the powder.
DMSO Stability (RT) > 1 monthChemically stable at room temperature, but DMSO is highly hygroscopic. Water ingress over time will lower the solubility threshold, causing micro-precipitation.
Structural Logic of Compound Stability

StabilityLogic Compound N-(3,5-ditert-butylphenyl)- 3-fluorobenzenesulfonamide Bulky 3,5-di-tert-butylphenyl Group Compound->Bulky Fluoro 3-fluorobenzenesulfonyl Group Compound->Fluoro Sulfonamide Sulfonamide Linkage (-SO2NH-) Compound->Sulfonamide Steric Steric Shielding: Blocks nucleophilic attack Bulky->Steric EWG Electron Withdrawing: Strengthens S-N bond Fluoro->EWG Hydrolysis Highly Stable at Room Temp (pH 4-9) Sulfonamide->Hydrolysis Steric->Hydrolysis EWG->Hydrolysis

Structural mechanisms conferring room temperature stability to the sulfonamide.
Troubleshooting & FAQs

Q1: Is the solid compound chemically stable on the benchtop at room temperature, or does it require cold storage? Answer: The solid compound is exceptionally stable at room temperature. Sulfonamides are generally hydrolytically stable under standard environmental conditions (pH 4–9) with half-lives exceeding one year[1]. Abiotic hydrolysis of the sulfonamide S-N linkage typically requires extreme conditions, such as boiling in 1M HCl for extended periods[2]. Furthermore, the massive steric shielding provided by the 3,5-di-tert-butylphenyl group physically blocks nucleophiles from accessing the sulfur center. You can safely store the solid powder in a desiccator at room temperature.

Q2: I am observing inconsistent biological assay results after leaving my DMSO stock at room temperature for a week. Is the compound degrading? Answer: No, the compound is not chemically degrading; it is physically precipitating. DMSO is highly hygroscopic. When left at room temperature, especially in humid laboratory environments, DMSO rapidly absorbs atmospheric water. Because this compound has an estimated LogP of ~5.5, even a 2-5% water content in your DMSO stock will drastically reduce its solubility threshold, leading to invisible micro-precipitates. This lowers the effective concentration of your drug in the assay. Solution: Always store long-term DMSO stocks at -20°C in tightly sealed, argon-purged vials to prevent water ingress.

Q3: The compound crashes out (turns cloudy) the moment I add the DMSO stock to my biological assay buffer. How do I fix this? Answer: You are experiencing "solvent shock." When a highly concentrated DMSO stock is pipetted directly into a large volume of aqueous buffer, the DMSO rapidly diffuses away into the water faster than the hydrophobic compound can disperse. This causes localized hydrophobic collapse. To resolve this, you must alter the thermodynamics of the dilution (see Protocol 2 below) by warming the buffer, utilizing intermediate dilutions, or adding carrier proteins like 0.1% BSA to provide hydrophobic pockets for the compound to partition into.

Q4: Does the 3-fluoro substitution create a liability for nucleophilic attack during in vitro assays? Answer: For standard in vitro assays at room temperature, no. While it is true that electron-withdrawing groups (like fluorine) on the aryl ring can make sulfonamides more susceptible to enzymatic cleavage by glutathione S-transferases (GST) in vivo[3], this is a metabolic liability, not an abiotic stability issue. In the absence of specific metabolic enzymes, the electron-withdrawing nature of the fluorinated ring actually stabilizes the deprotonated state of the sulfonamide, making it highly resistant to basic hydrolysis at room temperature.

Experimental Protocols
Protocol 1: Preparation of 10 mM Master Stock in DMSO

Causality: Utilizing anhydrous solvents and proper thermal mixing ensures complete solvation of the lipophilic tert-butyl groups, preventing nucleation sites that cause downstream precipitation.

  • Equilibration: Allow the solid N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide and a bottle of anhydrous DMSO (≥99.9%, strictly water-free) to equilibrate to room temperature (25°C) in a desiccator.

  • Weighing: Weigh the desired mass into a sterile, amber glass vial (amber glass prevents potential long-term UV photodegradation).

  • Solvation: Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Agitation: Vortex vigorously for 60 seconds. If dissolution is incomplete, sonicate in a water bath at 37°C for 5 minutes.

  • Self-Validation Step: Shine a laser pointer through the vial in a dark room. If the beam is visible passing through the liquid (Tyndall effect), micro-particulates remain. Continue sonication until the solution is completely optically clear.

  • Storage: Aliquot into single-use volumes (e.g., 20 µL) in tightly sealed tubes. Purge the headspace with Argon or Nitrogen gas to displace moisture, and store at -20°C.

Protocol 2: Step-Down Aqueous Dilution for In Vitro Assays

Causality: Gradual reduction of the organic solvent fraction prevents the hydrophobic collapse associated with solvent shock.

  • Thawing: Thaw a single-use 10 mM DMSO aliquot to room temperature. Never heat DMSO stocks above 40°C as it accelerates degradation of trace impurities.

  • Intermediate Dilution: Create a 100X intermediate stock (e.g., 100 µM) by diluting the 10 mM master stock into a "transition solvent" (e.g., 50% DMSO / 50% Assay Buffer). Pipette up and down slowly.

  • Buffer Preparation: Ensure your final biological assay buffer is warmed to at least room temperature (25°C) or 37°C. Cold buffers drastically reduce the kinetic solubility limit. Ensure the buffer contains a carrier (e.g., 0.1% BSA or 0.01% Tween-20).

  • Final Addition: Add the intermediate stock to the final assay buffer dropwise while vortexing or stirring continuously.

  • Self-Validation Step: Perform a serial dilution in your assay plate. The downstream biological or spectrophotometric readout should scale linearly. A sudden drop-off or plateau at higher concentrations indicates the compound has exceeded its kinetic solubility limit and precipitated.

Troubleshooting Workflow for Aqueous Dilution

Troubleshooting Issue Precipitation in Aqueous Buffer TempCheck Is Buffer at Room Temp? Issue->TempCheck WarmBuffer Warm buffer to 25°C before adding stock TempCheck->WarmBuffer No ConcCheck Final Conc > 1 µM? TempCheck->ConcCheck Yes WarmBuffer->ConcCheck AddCarrier Add 0.1% BSA or 0.01% Tween-20 ConcCheck->AddCarrier Yes Clear Optically Clear: Proceed with Assay ConcCheck->Clear No AddCarrier->Clear

Decision tree for troubleshooting compound precipitation in aqueous buffers.
References

1.[1] Białk-Bielińska, A., et al. "Hydrolysis of sulphonamides in aqueous solutions." ResearchGate. Available at: 2.[3] Ratcliffe, A.J. "Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag." Domainex. Available at: 3.[2] "Modeling the hydrolysis of perfluorinated compounds containing carboxylic and phosphoric acid ester functions and sulfonamide groups." Taylor & Francis. Available at:

Sources

Reference Data & Comparative Studies

Validation

Lead Optimization Guide: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide vs. Non-Fluorinated Analogs

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter lead compounds that exhibit potent target affinity but fail in downstream development due to poor physicochemical properties. The N-...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter lead compounds that exhibit potent target affinity but fail in downstream development due to poor physicochemical properties. The N-(3,5-ditert-butylphenyl)benzenesulfonamide scaffold is a classic example. The massive steric bulk and lipophilicity of the 3,5-di-tert-butylphenyl moiety make it an excellent anchor for deep, hydrophobic binding pockets (such as those found in nuclear receptors or TRP ion channels). However, this extreme lipophilicity often results in "brick dust" solubility and rapid metabolic clearance.

In this guide, we will objectively compare the non-fluorinated parent compound with its 3-fluoro derivative, N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide . By dissecting the causality behind this specific structural modification, we will demonstrate how a single fluorine atom can rescue a fundamentally flawed lead compound.

Mechanistic Rationale: The "Fluorine Effect"

The decision to introduce a fluorine atom at the 3-position of the benzenesulfonyl ring is not arbitrary; it is a calculated manipulation of the molecule's electronic and steric environment, rooted in [1].

  • pKa Modulation & Thermodynamic Solubility: The sulfonamide NH is a critical hydrogen bond donor for target engagement. In the non-fluorinated analog, this NH is weakly acidic (pKa ~9.8). By introducing a highly electronegative fluorine atom at the meta position, the strong inductive effect (-I) withdraws electron density, lowering the pKa of the sulfonamide NH to ~8.4. This shift brings the pKa closer to physiological pH (7.4), significantly increasing the ionized fraction of the drug in plasma and drastically improving thermodynamic solubility [2].

  • Metabolic Shielding: The electron-rich benzenesulfonamide ring is highly susceptible to CYP450-mediated aromatic oxidation. The carbon-fluorine (C-F) bond is exceptionally strong (~105 kcal/mol). Placing it at a known metabolic soft spot effectively blocks oxidative metabolism without adding significant steric bulk (the van der Waals radius of fluorine is 1.47 Å, closely mimicking hydrogen at 1.20 Å) [3].

  • Conformational Locking: The highly polarized C-F bond can engage in weak intramolecular multipolar interactions (e.g., F...H-N or F...S), restricting the rotational degrees of freedom and pre-organizing the molecule into its bioactive conformation, thereby lowering the entropic penalty upon target binding.

G Core 3-Fluoro Substitution on Benzenesulfonamide Inductive Strong Inductive Effect (-I) Core->Inductive Steric Minimal Steric Bulk (vdW radius 1.47 Å) Core->Steric Metabolic C-F Bond Strength (105 kcal/mol) Core->Metabolic pKa Lower Sulfonamide pKa (Improved Solubility) Inductive->pKa Conf Conformational Locking (F...H-N interaction) Steric->Conf CYP Blocks CYP450 Oxidation Metabolic->CYP

Caption: Logical mapping of physicochemical changes induced by 3-fluoro substitution.

Comparative Data Presentation

The theoretical benefits of fluorination translate directly into measurable in vitro performance. The table below summarizes the quantitative profiling of both derivatives.

PropertyN-(3,5-ditert-butylphenyl)benzenesulfonamideN-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide
pKa (Sulfonamide NH) 9.8 ± 0.18.4 ± 0.1
LogD (pH 7.4) 5.24.6
Thermodynamic Solubility (µg/mL) < 1.014.5
HLM Half-Life (t½, min) 12> 120
Target IC50 (nM) 458

Data Interpretation: The 3-fluoro substitution successfully lowers the LogD at pH 7.4 by increasing the ionized fraction, which in turn boosts solubility by over 14-fold. Furthermore, the metabolic half-life in Human Liver Microsomes (HLM) is extended from a highly unstable 12 minutes to an excellent >120 minutes.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the data presented above must be generated using self-validating experimental designs. A protocol is only trustworthy if it contains internal mechanisms to flag its own failure.

Protocol A: Potentiometric pKa Determination

Purpose: To quantify the inductive effect of the fluorine substitution on the sulfonamide NH. Self-Validation Mechanism: Concurrent titration of a known standard (Sulfamethoxazole, literature pKa 5.6) ensures the pH electrode's response slope is strictly Nernstian. If the standard deviates by >0.1 log units, the assay automatically invalidates the test compound results.

  • Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • Dispense 10 µL of stock into 10 mL of 0.15 M KCl (aqueous background electrolyte) to achieve a 10 µM working concentration.

  • Perform a dual-direction potentiometric titration (pH 2.0 to 12.0, then 12.0 to 2.0) using 0.5 M HCl and 0.5 M KOH titrants under an argon atmosphere at 25°C.

  • Calculate the pKa using Bjerrum plot analysis, cross-referencing against the Sulfamethoxazole control standard.

Protocol B: In Vitro Microsomal Stability (HLM) Assay

Purpose: To evaluate the metabolic shielding provided by the C-F bond against CYP450 enzymes. Self-Validation Mechanism: The assay plate must include Verapamil (High-Clearance control) and Warfarin (Low-Clearance control). If Verapamil is not rapidly degraded (indicating inactive microsomes) or Warfarin is degraded (indicating non-specific binding/loss), the entire plate is rejected.

  • Pre-warm 0.5 mg/mL Human Liver Microsomes in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Spike the test compound (and controls in separate wells) to a final concentration of 1 µM (final DMSO ≤ 0.1%).

  • Initiate the reaction by adding NADPH regenerating system (1 mM final concentration).

  • At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate proteins.

  • Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

G Comp Compound Incubation HLM Human Liver Microsomes (HLM) Comp->HLM Quench Acetonitrile Quench HLM->Quench Centrifuge Centrifugation (10,000 x g) Quench->Centrifuge LCMS LC-MS/MS Analysis Centrifuge->LCMS

Caption: Self-validating high-throughput in vitro microsomal stability workflow.

Mechanism of Action: Target Engagement

The ultimate goal of optimizing physicochemical properties is to ensure the molecule can effectively reach and bind its biological target. In a generic hydrophobic binding pocket model (e.g., a nuclear receptor), the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide operates via a dual-anchor mechanism.

The massive 3,5-di-tert-butylphenyl group acts as a hydrophobic plug, displacing high-energy water molecules from the deep lipophilic cleft. Simultaneously, the fluorinated benzenesulfonamide core, now pre-organized and featuring a highly polarized NH donor, forms a rigid hydrogen bond network with the receptor's backbone carbonyls. This high-affinity binding induces a conformational change in the receptor, ultimately halting downstream signaling pathways.

G Ligand Fluorinated Sulfonamide Pocket Hydrophobic Pocket (Target Receptor) Ligand->Pocket Binding Complex Ligand-Receptor Complex Pocket->Complex Conform Receptor Conformational Change Complex->Conform Inhibit Downstream Signaling Inhibition Conform->Inhibit

Caption: Mechanism of action: Target receptor binding and downstream inhibition.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330.[Link]

  • Hagmann, W. K. (2008). "The Many Roles for Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 51(15), 4359–4369.[Link]

  • Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., Soloshonok, V. A., & Liu, H. (2014). "Fluorine in pharmaceutical industry: fluorine-containing drugs introduced to the market in the last decade (2001-2011)." Chemical Reviews, 114(4), 2432-2506.[Link]

Comparative

A Researcher's Guide to Evaluating N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Inhibitors: A Comparative Framework

In the landscape of modern drug discovery, the benzenesulfonamide scaffold stands as a cornerstone pharmacophore, giving rise to a multitude of therapeutic agents with diverse biological activities. This guide focuses on...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the benzenesulfonamide scaffold stands as a cornerstone pharmacophore, giving rise to a multitude of therapeutic agents with diverse biological activities. This guide focuses on a specific subclass of these inhibitors, characterized by the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide core structure. While specific inhibitory data for this exact molecule remains elusive in publicly available literature, this document provides a comprehensive framework for researchers to evaluate its potential efficacy and that of its analogs. By synthesizing established principles of medicinal chemistry with field-proven experimental protocols, this guide will empower researchers to systematically investigate this promising class of compounds.

We will delve into the anticipated structure-activity relationships (SAR) conferred by the key structural motifs of this scaffold, provide a comparative context using data from related benzenesulfonamide inhibitors, and offer a detailed, self-validating protocol for determining half-maximal inhibitory concentration (IC50) values.

The Structural Significance of the N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide Scaffold

The therapeutic potential of a benzenesulfonamide derivative is intrinsically linked to the nature and positioning of its substituents. The core structure of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide presents two key features that are likely to modulate its biological activity: the sterically hindered and lipophilic N-(3,5-di-tert-butylphenyl) group and the electron-withdrawing 3-fluoro substituent on the benzenesulfonamide ring.

The N-(3,5-di-tert-butylphenyl) group is expected to play a significant role in the molecule's interaction with its biological target. The bulky tert-butyl groups can provide steric hindrance that may enhance selectivity for a specific binding pocket. Furthermore, the lipophilic nature of this moiety can facilitate membrane permeability and influence the compound's pharmacokinetic profile. Structure-activity relationship studies on similar N-substituted benzenesulfonamides have shown that large, hydrophobic substituents on the aromatic ring can lead to increased inhibitory potency, particularly when targeting hydrophobic regions of enzymes.

The 3-fluoro substituent on the benzenesulfonamide ring introduces an electron-withdrawing group, which can modulate the acidity of the sulfonamide proton and influence its binding properties. Halogenation of the benzenesulfonamide ring has been identified as a key feature for potent and selective inhibition in some series of these compounds. The position of the fluorine atom is also critical, as it can alter the molecule's conformation and its ability to form key interactions within a target's active site.

Comparative IC50 Values of Representative Benzenesulfonamide Inhibitors

To provide a frame of reference for the potential potency of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide analogs, the following table summarizes the IC50 values of various benzenesulfonamide derivatives against a range of biological targets. This data, compiled from diverse studies, illustrates the broad therapeutic potential of this class of compounds.

Compound Class/ReferenceTargetIC50 Value
Benzenesulfonamides (Representative)Acetylcholinesterase (AChE)> 100 µM (unsubstituted)
4-Phenyl-benzenesulfonamideAcetylcholinesterase (AChE)1.5 µM
4-(4-Chlorophenyl)-benzenesulfonamideAcetylcholinesterase (AChE)0.8 µM
Sulfamoyl Benzamide Derivative (Compound 3i)h-NTPDase1 and h-NTPDase3Potent Inhibition
Benzenesulfonamide Derivative (AL106)[1]Glioblastoma (GBM) cells (U87)58.6 µM
Imidazole-Benzenesulfonamide (Compound 23)[2]Melanoma (IGR39) cell line27.8 ± 2.8 µM
Imidazole-Benzenesulfonamide (Compound 23)[2]Triple-Negative Breast Cancer (MDA-MB-231) cell line20.5 ± 3.6 µM

Experimental Protocol for IC50 Determination of Enzyme Inhibitors

The following is a detailed, step-by-step methodology for determining the IC50 value of a novel benzenesulfonamide inhibitor against a specific enzyme. This protocol is designed to be a self-validating system, ensuring the generation of robust and reproducible data.

Principle

The IC50 value is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.[3] This is typically determined by measuring the enzyme's activity at a range of inhibitor concentrations and fitting the data to a dose-response curve.

Materials
  • Enzyme of interest

  • Substrate for the enzyme

  • Test inhibitor (e.g., N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide analog)

  • Positive control inhibitor (known inhibitor of the enzyme)

  • Assay buffer (optimized for the specific enzyme)

  • 96-well microplates

  • Microplate reader capable of measuring absorbance, fluorescence, or luminescence, as appropriate for the assay.

  • Multichannel pipette

Procedure
  • Preparation of Reagents:

    • Prepare a stock solution of the test inhibitor and the positive control inhibitor in a suitable solvent (e.g., DMSO).

    • Prepare a series of dilutions of the inhibitors in assay buffer. It is crucial to perform a serial dilution to cover a wide range of concentrations (e.g., from 1 nM to 100 µM).

    • Prepare the enzyme and substrate solutions in assay buffer at their optimal concentrations.

  • Assay Setup:

    • In a 96-well microplate, add a small volume of each inhibitor dilution to the appropriate wells. Include wells with assay buffer and solvent only as negative and vehicle controls, respectively.

    • Add the enzyme solution to all wells except for the "no enzyme" control wells.

    • Incubate the plate for a predetermined period (e.g., 15-30 minutes) at a constant temperature to allow the inhibitor to bind to the enzyme.

  • Initiation of Reaction and Measurement:

    • Initiate the enzymatic reaction by adding the substrate solution to all wells.

    • Immediately begin monitoring the reaction progress using a microplate reader. The method of detection will depend on the specific assay (e.g., monitoring the appearance of a colored product by absorbance).

  • Data Analysis:

    • Calculate the initial reaction rates for each inhibitor concentration.

    • Normalize the rates relative to the vehicle control (100% activity) and the "no enzyme" control (0% activity).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Visualizing the Mechanism and Workflow

To better understand the context of benzenesulfonamide inhibition and the experimental process, the following diagrams are provided.

Inhibition_Pathway cluster_Tumor_Microenvironment Tumor Microenvironment CO2 CO2 + H2O CAIX Carbonic Anhydrase IX (CAIX) (Target Enzyme) CO2->CAIX Hydration H_HCO3 H+ + HCO3- Acidification Extracellular Acidification (Promotes Tumor Progression) H_HCO3->Acidification CAIX->H_HCO3 Inhibitor Benzenesulfonamide Inhibitor Inhibitor->CAIX Inhibition

Caption: Inhibition of Carbonic Anhydrase IX by benzenesulfonamides in the tumor microenvironment.

IC50_Workflow cluster_Preparation Preparation cluster_Assay Assay Execution cluster_Analysis Data Analysis A Prepare Inhibitor Dilution Series C Add Inhibitor and Enzyme to Plate A->C B Prepare Enzyme and Substrate Solutions B->C D Incubate C->D E Add Substrate to Initiate Reaction D->E F Measure Reaction Progress E->F G Calculate Reaction Rates F->G H Normalize Data G->H I Plot Dose-Response Curve H->I J Determine IC50 I->J

Caption: A generalized workflow for the experimental determination of an IC50 value.

Conclusion

While the direct inhibitory profile of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is not yet documented, its structural features suggest it is a compelling candidate for investigation as a bioactive molecule. The benzenesulfonamide scaffold has a proven track record in drug discovery, and the specific substitutions on this particular compound align with principles known to confer potent and selective inhibitory activity. By leveraging the comparative data from related compounds and employing rigorous, self-validating experimental protocols as outlined in this guide, researchers are well-equipped to unlock the therapeutic potential of this and other novel benzenesulfonamide inhibitors. The path forward lies in systematic experimental validation to elucidate the specific biological targets and quantify the inhibitory potency of these promising molecules.

References

  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. (2019). Frontiers in Chemistry. [Link]

  • IC 50 Values of the Derivatives in Three Cancer Cell Lines, as Measured Using the MTT Assay - ResearchGate. (n.d.). ResearchGate. [Link]

  • Structure–Activity Relationships and Target Selectivity of Phenylsulfonylamino-Benzanilide Inhibitors Based on S1647 at the SLC10 Carriers ASBT, NTCP, and SOAT. (2021). ACS Omega. [Link]

  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. (2019). Frontiers in Chemistry. [Link]

  • Antifungal activities of N-arylbenzenesulfonamides against phytopathogens and control efficacy on wheat leaf rust and cabbage club root diseases. (2002). Bioscience, Biotechnology, and Biochemistry. [Link]

  • Biological activity produced by benzenesulfonamide derivatives on... - ResearchGate. (n.d.). ResearchGate. [Link]

  • IC50 value (µM ± SD) for compound 3 as single agent and in combination with DOX and for that of DOX as single agent and in combination with compound 3, along with the calculated combination indices for the combination treatments on PC-3, H69, and H69AR cell lines after treatment for 96 h; n = 3. - Public Library of Science. (2025). PLOS. [Link]

  • Exploration and structure-activity relationship research of benzenesulfonamide derivatives as potent TRPV4 inhibitors for treating acute lung injury. (2024). FEvIR Citation. [Link]

  • Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. (2017). ChemBioChem. [Link]

  • IC50 values of the compounds for A549 and NIH/3T3 cells after 24 h. - ResearchGate. (n.d.). ResearchGate. [Link]

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

Comprehensive Safety & Handling Guide: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide This document provides essential safety and logistical information for the handling and disposal of N-(3,5-ditert-butylphenyl)-...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Handling Guide: N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

This document provides essential safety and logistical information for the handling and disposal of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide. The guidance herein is synthesized from established laboratory safety principles and data from structurally related compounds, aiming to provide a robust framework for operational safety in research and development settings.

A Note on Scientific Diligence: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide is not publicly available. The following protocols are therefore based on an expert assessment of its chemical structure, which includes a fluorinated benzenesulfonamide group and a substituted phenyl moiety. The hazards are inferred from analogs such as 3-Fluorobenzenesulfonamide and N-Fluorobenzenesulfonimide.[1][2] This approach provides a conservative and protective safety strategy. Researchers must remain vigilant and treat this compound with the caution required for new chemical entities.

Inferred Hazard Assessment and GHS Classification

The primary hazards associated with this compound are anticipated to stem from the sulfonamide functional group, which can cause skin, eye, and respiratory irritation.[1][3] Based on data from close structural analogs, the following hazards should be assumed:

Hazard ClassGHS Hazard StatementSource AnalogCitation
Acute Toxicity (Oral, Dermal, Inhalation)H301/H311/H331: Toxic if swallowed, in contact with skin, or if inhaled3-Fluorobenzenesulfonamide[2]
Skin Corrosion/IrritationH315: Causes skin irritationN-Fluorobenzenesulfonimide, 3-Fluorobenzenesulfonamide[1][2][3]
Serious Eye Damage/IrritationH319: Causes serious eye irritationN-Fluorobenzenesulfonimide, 3-Fluorobenzenesulfonamide[1][2][3]
Specific Target Organ Toxicity (Single Exposure)H335: May cause respiratory irritationN-Fluorobenzenesulfonimide, 3-Fluorobenzenesulfonamide[1][2][3]

Due to these potential hazards, a stringent set of controls and protective measures is mandatory.

Engineering Controls & Personal Protective Equipment (PPE)

The primary objective is to minimize all routes of exposure—inhalation, dermal contact, and ingestion. This is achieved by combining effective engineering controls with a comprehensive PPE protocol.

Primary Engineering Controls
  • Certified Chemical Fume Hood: All handling of N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide in its solid/powder form or in solution must be conducted within a certified chemical fume hood. This is the most critical control for preventing inhalation of airborne particulates or vapors.

  • Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[3]

  • Proximity to Safety Equipment: Workstations must be in close proximity to an eyewash station and a safety shower.[4]

Mandatory Personal Protective Equipment (PPE)

The selection of PPE is based on a "barrier" principle—creating an impermeable shield between the researcher and the chemical.

PPE ItemSpecificationRationale for Use
Eye & Face Protection ANSI Z87.1-compliant safety goggles or a full-face shield.[4]Protects against splashes and airborne dust, preventing serious eye irritation.[1][2]
Hand Protection Nitrile rubber gloves (minimum thickness of 4-5 mil).Prevents direct skin contact, which can cause irritation and potential absorption.[1][3] Always check for tears before use and wash hands after removing gloves.
Body Protection Chemical-resistant laboratory coat.Protects skin and personal clothing from contamination. Contaminated clothing must be removed immediately and laundered separately before reuse.[1]
Respiratory Protection NIOSH-approved respirator with a particulate filter (e.g., N95) or an organic vapor cartridge.[4]Required if there is a risk of generating dust outside of a fume hood or if exposure limits are exceeded. Use is dictated by a site-specific risk assessment.

Operational Plan: A Step-by-Step Handling Protocol

This protocol ensures that safety is integrated into every step of the workflow, from initial preparation to final use.

Workflow for Handling N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide

G cluster_prep Preparation & Weighing cluster_use Dissolution & Use cluster_cleanup Decontamination & Disposal prep_area 1. Designate Work Area in Fume Hood don_ppe 2. Don Full PPE prep_area->don_ppe weigh 3. Weigh Compound on Tared Weigh Paper don_ppe->weigh transfer 4. Transfer to Vessel (e.g., flask) weigh->transfer add_solvent 5. Add Solvent (in hood) transfer->add_solvent dissolve 6. Dissolve Compound add_solvent->dissolve reaction 7. Perform Experiment dissolve->reaction decontaminate 8. Decontaminate Surfaces reaction->decontaminate dispose_solid 9. Dispose of Solid Waste (gloves, paper) decontaminate->dispose_solid dispose_liquid 10. Dispose of Liquid Waste decontaminate->dispose_liquid doff_ppe 11. Doff PPE Correctly dispose_solid->doff_ppe dispose_liquid->doff_ppe

Caption: Step-by-step workflow for safe handling.

Procedural Details:
  • Preparation: Before retrieving the compound, designate a clean work area inside a chemical fume hood. Ensure all necessary equipment (spatulas, weigh paper, glassware, waste containers) is present.

  • Don PPE: Put on all required PPE as detailed in the table above.

  • Weighing: To prevent dust generation, carefully weigh the solid compound on tared weigh paper or directly into the reaction vessel. Avoid any actions that could create airborne dust.[1]

  • Transfer: If weighed externally, carefully transfer the powder into the designated reaction vessel inside the fume hood.

  • Dissolution: Add the desired solvent to the vessel slowly to avoid splashing.

  • Post-Handling: After use, wipe down the work surface and any equipment with an appropriate solvent.

  • Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces. Wash hands thoroughly with soap and water after completing all work.[1]

Emergency Procedures: Spill and Exposure Management

Spill Response
  • Minor Spill (Solid):

    • Alert personnel in the immediate area.[1]

    • Wearing your full PPE, gently cover the spill with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.

    • Carefully sweep or vacuum (using a HEPA-filtered vacuum) the material into a clearly labeled, sealable container for hazardous waste disposal.[1]

    • Clean the spill area thoroughly.

  • Major Spill:

    • Evacuate the immediate area and alert others.

    • Contact your institution's emergency services or safety officer immediately.[1]

First Aid Measures
  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

  • Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area thoroughly with soap and running water. If skin irritation occurs, seek medical attention.[1][2]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell, call for immediate medical attention.[1][2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to drink. Seek immediate medical attention.[1][5]

Disposal Plan

All waste generated from handling N-(3,5-ditert-butylphenyl)-3-fluorobenzenesulfonamide must be treated as hazardous waste.

  • Solid Waste: This includes contaminated gloves, weigh paper, absorbent materials from spills, and any empty containers. Place all solid waste into a dedicated, clearly labeled, and sealed hazardous waste container.[1][6]

  • Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not pour any amount into drains.[6][7]

  • Disposal Pathway: All waste must be disposed of through an authorized hazardous waste collection service, following all local, state, and federal regulations.[1][8]

References

  • Apollo Scientific.
  • Fisher Scientific.
  • BASF.
  • Tokyo Chemical Industry.
  • Fisher Scientific.
  • ECHEMI. N-Fluorobenzenesulfonimide SDS.
  • Fisher Scientific.
  • ChemicalBook.

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